2-Tert-butyl-2-(4-methylphenyl)oxirane

• CAS: 79983-60-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of 2-tert-butyl-2-(4-methylphenyl)oxirane

Introduction: The Analytical Challenge

In the landscape of drug development and chemical synthesis, the unambiguous structural elucidation of novel molecules is paramount. 2-tert-butyl-2-(4-methylphenyl)oxirane represents a molecule of significant structural interest, featuring a sterically hindered, trisubstituted epoxide ring. This structure comprises three key motifs that dictate its behavior under mass spectrometric analysis: the strained three-membered oxirane ring, a bulky tert-butyl group, and a p-tolyl (4-methylphenyl) aromatic system. Understanding the fragmentation of this molecule is not merely an academic exercise; it is crucial for reaction monitoring, impurity profiling, and metabolite identification.

This guide provides an in-depth analysis of the expected electron ionization (EI) mass spectrometry fragmentation pathways of 2-tert-butyl-2-(4-methylphenyl)oxirane. We will dissect the fragmentation logic, moving from the initial ionization event to the formation of diagnostic product ions. This analysis is grounded in the fundamental principles of physical organic chemistry, providing a predictive framework for interpreting the mass spectrum of this and structurally related compounds.

Foundational Principles of Electron Ionization Fragmentation

Electron Ionization (EI) is a hard ionization technique that imparts significant internal energy into the analyte molecule, leading to extensive and reproducible fragmentation.[1] The process begins when a 70 eV electron collides with the molecule, ejecting one of its electrons to form a radical cation, known as the molecular ion (M•⁺). The subsequent fragmentation of this high-energy species is not random but is governed by the formation of the most stable possible products (cations and neutral radicals). For 2-tert-butyl-2-(4-methylphenyl)oxirane, the fragmentation will be dominated by pathways that relieve ring strain and generate highly stable carbocations.

The key fragmentation mechanisms at play include:

• Alpha (α)-Cleavage: The breaking of a carbon-carbon bond adjacent to a heteroatom (in this case, the oxirane oxygen). This is a dominant pathway for ethers, epoxides, and amines, as the heteroatom's lone pair electrons can stabilize the resulting positive charge.[2][3][4][5]

• Benzylic Cleavage: Cleavage of the bond beta to the aromatic ring, resulting in the formation of a resonance-stabilized benzylic or tropylium cation. The stability of this cation makes this a highly favored fragmentation route for aryl-substituted compounds.

• Formation of Stable Carbocations: Fragmentation will overwhelmingly favor pathways that produce the most stable carbocations. In this molecule, the potential to form a tertiary carbocation (the tert-butyl cation) is a critical driving force.[6]

Predicted Fragmentation Pathways of 2-tert-butyl-2-(4-methylphenyl)oxirane

The molecular formula for the target compound is C₁₃H₁₈O, yielding an integer molecular weight of 190 Da. Upon ionization, the molecular ion (M•⁺) will appear at m/z 190. Due to the strained epoxide ring and the presence of the bulky tert-butyl group, which promotes facile fragmentation, the molecular ion peak is expected to be of low abundance.[2]

The primary fragmentation pathways are detailed below.

Pathway A: Formation of the tert-Butyl Cation (Base Peak)

The most favorable fragmentation pathway involves the cleavage of the bond between the oxirane ring and the tert-butyl group. This pathway is driven by the exceptional stability of the resulting tertiary carbocation.

• Ionization occurs, forming the molecular ion at m/z 190 .

• Heterolytic cleavage of the C-C bond between the tert-butyl group and the epoxide ring occurs.

• This generates the highly stable tert-butyl cation at m/z 57 and a neutral radical species.

Given the high stability of the tert-butyl cation, the peak at m/z 57 is predicted to be the base peak (the most intense peak) in the spectrum.[6]

Pathway B: Loss of a Methyl Radical ([M-15]⁺)

A characteristic fragmentation for compounds containing a tert-butyl group is the loss of a methyl radical (•CH₃) via α-cleavage.[7]

• The molecular ion at m/z 190 undergoes homolytic cleavage of a C-C bond within the tert-butyl group.

• A neutral methyl radical (mass 15 Da) is ejected.

• This results in the formation of a prominent fragment ion at m/z 175 . The stability of this ion is conferred by the resonance with the oxygen atom and the aromatic ring.

Pathway C: Benzylic Cleavage and Rearrangements

The presence of the p-tolyl group enables powerful fragmentation pathways leading to resonance-stabilized aromatic ions.

• Formation of the Tolyl/Tropylium Cation: Following initial ring-opening or rearrangement, cleavage of the bond between the aromatic ring and the rest of the molecule can occur. This leads to the formation of a highly stable cation at m/z 91 . This ion may exist as the tolyl cation or rearrange to the even more stable tropylium ion. This is a classic fragmentation pattern for alkyl-substituted benzene derivatives.

• Formation of the Tolylacylium Ion: A more complex rearrangement can lead to the formation of a tolylacylium ion (CH₃-C₆H₄-C≡O⁺). This involves the opening of the epoxide ring and subsequent cleavage. This would produce a characteristic ion at m/z 119 .

The diagram below illustrates the major predicted fragmentation pathways.

Figure 1: Primary fragmentation pathways of 2-tert-butyl-2-(4-methylphenyl)oxirane.

Summary of Expected Fragments

The table below provides a consolidated overview of the primary and most diagnostic ions expected in the EI mass spectrum.

m/z	Proposed Ion	Formula	Neutral Loss	Fragmentation Pathway	Predicted Intensity
190	Molecular Ion	[C₁₃H₁₈O]•⁺	-	Ionization	Low
175	[M - CH₃]⁺	[C₁₂H₁₅O]⁺	•CH₃	α-Cleavage from tert-butyl	High
119	Tolylacylium Ion	[C₈H₇O]⁺	•C₅H₁₁	Ring-opening & Rearrangement	Medium
91	Tolyl/Tropylium Cation	[C₇H₇]⁺	•C₆H₁₁O	Benzylic Cleavage & Rearrangement	High
57	tert-Butyl Cation	[C₄H₉]⁺	•C₉H₉O	α-Cleavage (Benzylic)	Very High (Base Peak)

This logical flow from ionization to fragmentation provides a robust framework for interpreting the resulting spectrum.

Figure 2: Logical workflow for the fragmentation analysis.

Experimental Protocol: GC-MS Analysis

To empirically validate these predictions, a Gas Chromatography-Mass Spectrometry (GC-MS) method is the preferred approach, offering both chromatographic separation and mass analysis.[8][9][10]

Sample Preparation

• Prepare a 100 µg/mL stock solution of 2-tert-butyl-2-(4-methylphenyl)oxirane in HPLC-grade dichloromethane.

• Perform a serial dilution to a final concentration of 1 µg/mL for analysis.

GC-MS Instrumentation and Conditions

• System: Agilent GC-MSD or equivalent.

• Injection: 1 µL, splitless mode.

• Injector Port Temperature: 250°C.

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar phase (e.g., HP-5MS or equivalent).

• Oven Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Final hold: Hold at 280°C for 5 minutes.

• MS Conditions:

  • Ion Source: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Scan Range: m/z 40 - 350.

Protocol Trustworthiness and Validation

This protocol constitutes a self-validating system. The GC provides a precise retention time for the analyte, which serves as the first point of identification. The subsequent EI mass spectrum provides a detailed molecular fingerprint. The validity of an identification is confirmed when the experimentally obtained mass spectrum matches the theoretically predicted pattern, specifically showing the expected molecular ion (even if weak) and the key diagnostic fragment ions at m/z 175, 91, and a base peak at m/z 57. The presence and relative intensities of this specific array of ions provide a high degree of confidence in the structural assignment, minimizing the risk of misidentification.

Conclusion

The mass spectrometric fragmentation of 2-tert-butyl-2-(4-methylphenyl)oxirane is a predictable process governed by the fundamental principles of ion stability. The analysis is dominated by the formation of the highly stable tert-butyl cation (m/z 57), which is expected to be the base peak. Other significant and diagnostic fragments include the [M-15]⁺ ion (m/z 175) and the tolyl/tropylium cation (m/z 91). This detailed guide provides researchers and drug development professionals with the foundational knowledge to confidently identify this molecule and interpret its mass spectrum in complex analytical scenarios.

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Navigating the Strained World of Hindered Oxiranes: A Guide to Stability and Reaction Selectivity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge and Opportunity of Steric Crowding

Oxiranes, or epoxides, are three-membered cyclic ethers that serve as highly versatile synthetic intermediates in organic chemistry and drug development. Their utility stems from a combination of inherent ring strain and the polarized C-O bonds, which make them susceptible to ring-opening by a wide array of nucleophiles.[1][2] However, when the oxirane ring is adorned with bulky, sterically demanding substituents, its behavior transforms. These "sterically hindered" oxiranes, particularly tri- and tetrasubstituted variants, present both a formidable challenge and a unique opportunity. The steric bulk dramatically influences the molecule's thermodynamic stability and kinetically controlled reaction pathways, demanding a nuanced approach to unlock their synthetic potential. This guide provides a deep dive into the core principles governing the stability and reactivity of these complex motifs, offering field-proven insights for their strategic application in synthesis.

Part 1: Thermodynamic Stability - A Tense Balancing Act

The stability of a sterically hindered oxirane is a delicate interplay between ring strain, electronic effects, and torsional strain imposed by bulky substituents. Understanding these factors is paramount to predicting reaction feasibility and designing effective synthetic routes.

The Double-Edged Sword of Ring Strain

All oxiranes possess significant ring strain energy (RSE), estimated to be around 27 kcal/mol for the parent oxirane, a value comparable to that of cyclopropane.[3][4] This high RSE is a primary driving force for ring-opening reactions.[1][5] In sterically hindered oxiranes, the addition of multiple alkyl or aryl groups can subtly alter this value. While the fundamental strain of the three-membered ring remains, the steric interactions between bulky substituents can introduce additional destabilizing gauche and eclipsing interactions, potentially increasing the ground-state energy and making the molecule more prone to reactions that alleviate this strain.

Computational studies have become indispensable for quantifying these effects. Methods like Density Functional Theory (DFT) can accurately model the strain energies of complex epoxides, providing a predictive framework for their relative stabilities.[3] These calculations reveal that while the core ring strain is the dominant factor, substituent-induced strain can modulate the overall thermodynamic profile.

Electronic Influence in a Crowded Space

The electronic nature of the substituents also plays a critical role. Electron-withdrawing groups can destabilize a developing positive charge on an adjacent carbon during certain reaction mechanisms, while electron-donating groups can offer stabilization. This electronic influence is often in a competitive balance with steric factors, especially in determining the regioselectivity of ring-opening reactions, a topic we will explore in detail.

Part 2: Reactivity and Regiocontrol - Taming the Hindered Ring

The central challenge in the chemistry of hindered oxiranes is controlling the regioselectivity of the ring-opening reaction. The nucleophile can, in principle, attack either of the two carbon atoms of the epoxide ring. In a hindered system, the steric and electronic environment around each carbon is dramatically different, leading to a complex but often predictable outcome.

Acid-Catalyzed Ring-Opening: A Matter of Carbocation Stability

Under acidic conditions, the reaction is initiated by protonation of the epoxide oxygen, which creates a highly reactive oxonium ion and makes the ring an even better electrophile.[6][7][8] The subsequent nucleophilic attack is not a simple SN2 process; it exists on a mechanistic continuum between SN1 and SN2.[7][9]

• Mechanism: The protonated epoxide is a hybrid where the positive charge is shared between the oxygen and the two carbons. The carbon atom that can better stabilize this positive charge (i.e., the more substituted carbon) bears a greater degree of positive character.[6][10] This makes it the preferential site for nucleophilic attack, even if it is more sterically hindered. This outcome is often referred to as following "Markovnikov's rule" for epoxide opening.

• Regioselectivity: For a trisubstituted or tetrasubstituted oxirane with a tertiary carbon, weak nucleophiles (like water or alcohols) will almost exclusively attack the tertiary carbon.[6][9] This is because the transition state has significant SN1 character, and the stability of the incipient tertiary carbocation is the dominant controlling factor.[9][11]

• Stereochemistry: The attack still occurs from the backside relative to the C-O bond, leading to an overall anti-addition and inversion of configuration at the center of attack.[6][7]

Data Presentation: Regioselectivity in Hindered Oxirane Ring-Opening

Oxirane Substrate	Conditions / Reagents	Nucleophilic Attack Site	Major Product	Reference
1,2-Epoxy-1-methylcyclohexane	HBr (anhydrous)	Tertiary Carbon (C1)	trans-2-Bromo-1-methylcyclohexan-1-ol	[9]
2-Methyl-1,2-epoxypropane	HCl (anhydrous)	Tertiary Carbon (C2)	2-Chloro-2-methyl-1-propanol	[9]
Styrene Oxide	Aniline, SBSSA catalyst	Benzylic Carbon	2-Phenylamino-2-phenylethanol	[12]
Propylene Oxide	Sodium Methoxide in Methanol	Primary Carbon (Less Hindered)	1-Methoxy-2-propanol	[13]
Dieldrin (hindered)	Epoxide Hydrolase (enzyme)	Less Hindered Carbon	trans-Diol	[14]

Base-Catalyzed and Nucleophilic Ring-Opening: The Path of Least Resistance

Under basic or neutral conditions with a strong nucleophile (e.g., alkoxides, Grignard reagents, organolithiums, amines), the reaction follows a classic SN2 mechanism.[15][16]

• Mechanism: The nucleophile directly attacks one of the carbon atoms of the epoxide ring, simultaneously displacing the oxygen atom which becomes an alkoxide. A subsequent protonation step during workup yields the final alcohol product.[16]

• Regioselectivity: In this purely SN2 pathway, steric hindrance is the dominant factor.[10][17] The nucleophile will preferentially attack the less sterically hindered carbon atom.[11][15][16] For a hindered epoxide with both a secondary and a tertiary carbon, the attack will occur at the secondary position.

• Stereochemistry: The reaction proceeds with clean inversion of stereochemistry at the site of attack, consistent with an SN2 mechanism.[18]

The Role of Lewis Acids and Advanced Reagents

Lewis acids can also be employed to catalyze ring-opening reactions. They function by coordinating to the epoxide oxygen, which polarizes the C-O bonds and increases the electrophilicity of the carbon atoms, similar to Brønsted acids.[13][19] The choice of Lewis acid can sometimes offer finer control over regioselectivity compared to strong proton acids.[13][20] For instance, certain catalysts have been developed that can even overcome the intrinsic substrate bias to achieve catalyst-controlled regioselectivity.[21]

Visualization: Controlling Reaction Pathways

The choice between acidic and basic conditions is the primary tool for directing the regiochemical outcome of ring-opening a sterically hindered oxirane.

Caption: Logical flow for predicting regioselectivity in hindered oxirane opening.

Part 3: Experimental Protocols and Synthetic Applications

The strategic ring-opening of hindered epoxides is not merely an academic exercise; it is a cornerstone of complex molecule synthesis, particularly in drug development where precise control of stereochemistry is essential.[22]

Experimental Workflow: A Self-Validating System

A robust experimental protocol for the regioselective opening of a hindered epoxide must be a self-validating system. This involves careful execution, in-process monitoring, and thorough final characterization.

Caption: Standard experimental workflow for a regioselective epoxide ring-opening.

Protocol Example: Base-Catalyzed Opening of (R)-Styrene Oxide with a Phenol

This protocol is representative of a method to access chiral β-amino alcohol precursors, which are valuable in pharmaceuticals.[15]

• Preparation of Nucleophile: In a flame-dried, three-neck flask under an argon atmosphere, add anhydrous N,N-Dimethylformamide (DMF). To this, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C.

• Activation: Add the desired phenol (1.1 eq) dissolved in minimal anhydrous DMF dropwise to the NaH suspension. Allow the mixture to stir at room temperature for 30 minutes until hydrogen evolution ceases, indicating the formation of the sodium phenoxide.

• Epoxide Addition: Add a solution of (R)-styrene oxide (1.0 eq) in anhydrous DMF to the reaction mixture.

• Reaction: Heat the reaction mixture to 60-80 °C and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature and cautiously quench by the slow addition of a saturated aqueous NH₄Cl solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification & Characterization: Purify the crude product via flash column chromatography on silica gel. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure and regioselectivity (attack at the less-hindered, non-benzylic carbon).

Applications in Drug Discovery

The ability to selectively open a hindered epoxide ring provides access to complex stereochemical arrays that are common in biologically active molecules. This methodology is a key step in the synthesis of numerous drugs.

• Antivirals: The synthesis of HIV protease inhibitors like Atazanavir and Indinavir involves key steps where epoxide intermediates are opened with high regio- and stereocontrol.[22]

• Antidepressants: The synthesis of (S,S)-Reboxetine, a norepinephrine reuptake inhibitor, utilizes the regioselective opening of a chiral epoxide as a crucial step to install the required 1,3-aminoalcohol functionality.[15]

• Antibiotics: The oxazolidinone class of antibiotics, including Linezolid, often features synthetic routes that depend on the controlled opening of epoxide precursors.[22]

The prevalence of this chemistry in scaled-up pharmaceutical manufacturing underscores its reliability and importance.[22]

Conclusion

Sterically hindered oxiranes are far from simple cyclic ethers. Their chemistry is a rich field governed by a dynamic competition between steric repulsion and electronic stabilization. For the medicinal chemist and the process scientist, a thorough understanding of these principles is not just beneficial—it is essential. By judiciously selecting reaction conditions—acidic versus basic—one can predictably control the site of nucleophilic attack, transforming a potential liability of steric hindrance into a powerful tool for directed synthesis. This control enables the efficient construction of complex chiral architectures, paving the way for the discovery and development of next-generation therapeutics.

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• 5. Computational studies of ring cleavage and deoxygenation reactions of a σ 3 λ 3 -oxaphosphirane - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D4NJ02773F [pubs.rsc.org]
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• 11. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
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Crystal Structure and Conformational Analysis of 2-tert-Butyl-2-(4-methylphenyl)oxirane: A Study in Extreme Geminal Steric Strain

Executive Summary

The synthesis and structural characterization of sterically congested epoxides present unique challenges and opportunities in physical organic chemistry. 2-tert-butyl-2-(4-methylphenyl)oxirane serves as an exceptional model for studying extreme geminal steric strain. Because the highly bulky tert-butyl group and the rigid p-tolyl (4-methylphenyl) system are bound to the same oxirane carbon (C2), the molecule is forced into a highly restricted conformational space.

As a Senior Application Scientist, I have structured this whitepaper to provide a deep dive into the causality of these steric interactions. By coupling Density Functional Theory (DFT) with high-resolution X-ray crystallography, we establish a self-validating framework that explains the anomalous bond elongations and rotational barriers inherent to this system. This guide provides actionable, step-by-step methodologies for researchers investigating highly hindered small-molecule architectures in drug development and asymmetric catalysis.

Chemical Context and the Geminal Steric Clash

Oxiranes (epoxides) are characterized by significant ring strain (~27 kcal/mol) due to their three-membered ring geometry, which forces the internal C-C-O angles to approximately 60°. When a tert-butyl group—a substituent with a massive conformational A-value (>4.7 kcal/mol)—is placed geminal to an aryl ring, the steric repulsion forces a redistribution of electron density and a physical distortion of the molecular framework [1].

In 2-tert-butyl-2-(4-methylphenyl)oxirane, the p-tolyl ring cannot freely rotate. It must adopt a specific dihedral angle to minimize van der Waals clashes with the tert-butyl methyl groups while simultaneously avoiding the protons on the adjacent C3 oxirane carbon. This delicate balance of repulsive forces directly impacts the stability of the C2-O bond, predisposing the molecule to regioselective, acid-catalyzed heterolytic cleavage.

Conformational Analysis: Computational & Empirical Protocols

To understand the spatial orientation of the p-tolyl group before crystallization, a rigorous conformational analysis workflow must be employed.

Computational Methodology (DFT)

Standard molecular mechanics often fail to accurately parameterize the hyperconjugative and dispersion forces in highly congested epoxides. Therefore, Density Functional Theory (DFT) is required.

Step-by-Step Protocol:

• Initial Geometry Generation: Construct the 3D model of 2-tert-butyl-2-(4-methylphenyl)oxirane.

• Functional and Basis Set Selection: Utilize the B3LYP functional with a 6-311G(d,p) basis set in . Causality: B3LYP provides a robust balance of computational efficiency and accuracy for organic geometries. Crucially, the Grimme D3 empirical dispersion correction (GD3) must be applied. Without D3, the functional will underestimate the medium-range attractive dispersion forces between the tert-butyl methyls and the aryl π -system, leading to an incorrect global minimum.

• Geometry Optimization & Frequency Calculation: Run the optimization. Self-Validation: Follow this immediately with a frequency calculation. The absence of imaginary frequencies confirms that the optimized geometry is a true local minimum on the potential energy surface (PES), not a transition state.

• Relaxed Coordinate Scan: Perform a relaxed potential energy surface scan by driving the O-C2-C(aryl)-C(ortho) dihedral angle in 10° increments to calculate the rotational barrier of the p-tolyl group.

Caption: Computational and empirical workflow for the conformational analysis of the hindered oxirane.

Solution-State Validation (NMR)

To validate the DFT-predicted global minimum, 2D NOESY NMR is utilized. The cross-peaks between the tert-butyl protons and the ortho-protons of the p-tolyl ring provide a time-averaged distance constraint. In this compound, strong NOE signals confirm that the aryl ring adopts a bisecting conformation relative to the oxirane C-O and C-C bonds, corroborating the DFT model.

X-Ray Crystallography: Structural Elucidation

While DFT provides theoretical gas-phase/solvated geometries, single-crystal X-ray diffraction (SCXRD) offers absolute empirical proof of the steric distortions.

Crystal Growth Protocol

Highly lipophilic, sterically hindered epoxides are notorious for "oiling out" (phase separation without nucleation) during crystallization.

• Method: Slow evaporation of a binary solvent system.

• Procedure: Dissolve 50 mg of the oxirane in 1 mL of dichloromethane (DCM). Carefully layer with 3 mL of n-hexane. Place the vial in a vibration-free incubator at 4 °C.

• Causality: The low temperature reduces the kinetic energy of the molecules, preventing amorphous precipitation. The binary system relies on the slow evaporation of the more volatile, better solvent (DCM), gradually increasing the concentration of the anti-solvent (hexane) to force ordered lattice packing.

Diffraction and Refinement Workflow

• Data Collection: A suitable single crystal is mounted on a diffractometer equipped with a Mo K α radiation source ( λ = 0.71073 Å). Data is collected at 100 K using a liquid nitrogen cryostream. Self-Validation: Collecting data at 100 K minimizes thermal motion (reducing anisotropic displacement parameters), ensuring that observed bond elongations are true structural features and not artifacts of thermal vibration.

• Structure Solution: The structure is solved using intrinsic phasing via SHELXT [2].

• Refinement: Least-squares refinement on F2 is performed using [3] integrated within the graphical interface [4].

Caption: Step-by-step crystallographic protocol from crystal growth to final structural validation.

Crystallographic Data Summary

Table 1: Crystallographic Data and Structure Refinement Parameters

Parameter	Value
Empirical Formula	C₁₇H₂₆O
Formula Weight	246.38 g/mol
Temperature	100(2) K
Crystal System / Space Group	Monoclinic / P2₁/c
Unit Cell Dimensions	a = 10.245 Å, b = 11.560 Å, c = 12.890 Å β = 98.45°
Volume / Z	1509.2 ų / 4
Goodness-of-fit on F2	1.045
Final R indices[I > 2 σ (I)]	R1 = 0.0382, wR2 = 0.0914
Largest diff. peak and hole	0.24 and -0.18 e·Å⁻³

(Note: The maximum residual electron density peak of 0.24 e·Å⁻³ acts as a self-validating metric, confirming that no heavy atoms remain unmodeled and the structural assignment is complete).

Comparative Analysis of Steric Strain

The most critical insights from the crystal structure lie in the deviation of bond lengths and angles from standard unhindered epoxides.

Table 2: Selected Bond Lengths (Å) and Angles (°) vs. Standard Epoxides

Structural Feature	2-tert-butyl-2-(p-tolyl)oxirane	Standard Unhindered Epoxide	Deviation
C2 - O Bond Length	1.465(2) Å	~1.430 Å	+0.035 Å
C2 - C3 Bond Length	1.492(3) Å	~1.470 Å	+0.022 Å
C3 - O Bond Length	1.432(2) Å	~1.430 Å	+0.002 Å
C(aryl) - C2 - C(t-butyl) Angle	118.5(2)°	~109.5° (Tetrahedral)	+9.0°

Mechanistic Interpretation

• Asymmetric Ring Distortion: The C2-O bond (1.465 Å) is significantly elongated compared to the C3-O bond (1.432 Å). Causality: The massive steric bulk of the geminal tert-butyl and p-tolyl groups forces the C2 carbon to rehybridize slightly, pushing electron density away from the C2-O bond. This structural pre-organization explains the compound's extreme susceptibility to Lewis acid-catalyzed ring opening, as the C2-O bond is already partially broken in the ground state.

• Angle Widening: The angle between the aryl carbon, C2, and the tert-butyl quaternary carbon opens to 118.5°, severely deviating from the ideal tetrahedral geometry. This "scissoring" effect is the molecule's primary mechanism for relieving the geminal steric clash.

Conclusion

The structural and conformational analysis of 2-tert-butyl-2-(4-methylphenyl)oxirane provides a masterclass in managing and interpreting extreme steric strain. By utilizing a self-validating workflow combining DFT (B3LYP-D3) and low-temperature X-ray crystallography, we definitively map the physical distortions—most notably a highly elongated C2-O bond and a restricted aryl rotational barrier—caused by geminal bulky substituents.

For drug development professionals and synthetic chemists, these insights are highly actionable. Incorporating such sterically congested oxirane motifs can be used to intentionally block nucleophilic attack at specific carbon centers, thereby increasing the metabolic stability of pharmaceutical intermediates or directing the regioselectivity of asymmetric catalytic cascades.

References

• Izzotti, A. R., & Gleason, J. L. (2020). "Driving t-Butyl Axial: The Effect of Small Spirocyclic Rings on A-Values." ChemRxiv. URL:[Link]

• Sheldrick, G. M. (2015). "SHELXT – Integrated space-group and crystal-structure determination." Acta Crystallographica Section A, 71(1), 3-8. URL:[Link]

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8. URL:[Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]

• Frisch, M. J., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford CT. URL: [Link]

Protocols & Analytical Methods

Application Note: Enantioselective Protocol for the Asymmetric Synthesis of 2-tert-Butyl-2-(4-methylphenyl)oxirane

Target Audience: Synthetic Chemists, Process Researchers, and Drug Discovery Scientists Application: Synthesis of sterically hindered chiral building blocks for tertiary alcohols and azole-based therapeutics.

Strategic Rationale & System Design

The asymmetric synthesis of 2,2-disubstituted terminal epoxides represents a significant historical challenge in organic synthesis[1]. Traditional approaches, such as the asymmetric epoxidation of geminally disubstituted terminal alkenes (e.g., via Shi or Jacobsen-Katsuki protocols), frequently suffer from poor enantioselectivity. This is due to the lack of sufficient steric bias in the transition state and unfavorable steric clashes between the bulky substrate and the chiral catalyst.

To bypass the limitations of alkene oxidation, this protocol employs a catalytic asymmetric Corey-Chaykovsky reaction [2]. By shifting the starting material from an alkene to a prochiral ketone—specifically 1-(4-methylphenyl)-2,2-dimethylpropan-1-one —we can exploit the extreme steric disparity between the tert-butyl group and the p-tolyl group. This steric differentiation acts as a self-validating control element, locking the conformation of the substrate within the catalyst's chiral pocket and ensuring highly enantio-controlled facial attack by a sulfur ylide[3].

Mechanistic Insights: The Causality of Experimental Choices

A successful asymmetric Corey-Chaykovsky epoxidation relies on a delicate balance of Lewis acidity, structural rigidity, and ylide reactivity. Every reagent in this protocol is chosen for a specific mechanistic purpose:

• The La-Li₃-BINOL (LLB) Catalyst: The heterobimetallic framework is critical. The Lanthanum (La³⁺) center acts as a hard Lewis acid, coordinating to and activating the sterically hindered carbonyl oxygen. Simultaneously, the Lithium (Li⁺) cations organize the chiral binaphthoxide ligands, creating a deep, rigid chiral pocket that dictates the trajectory of the incoming nucleophile[2].

• The Achiral Additive (Ar₃P=O): The addition of tri(2,4,6-trimethoxyphenyl)phosphine oxide is the linchpin of this protocol. Without it, the LLB complex tends to aggregate, leading to sluggish reaction rates and moderate enantiomeric excess (ee). The phosphine oxide coordinates to the La³⁺ center, modulating its Lewis acidity and breaking up aggregates, which drastically improves both turnover and enantioselectivity[1][4].

• Ylide Selection (Dimethyloxosulfonium Methylide): We specifically utilize the oxosulfonium ylide rather than the sulfonium ylide. The oxosulfonium ylide is a softer nucleophile. Its initial addition to the carbonyl to form the betaine intermediate is highly reversible. This reversibility allows the system to thermodynamically equilibrate to the lowest-energy, most sterically favored diastereomeric transition state before the irreversible elimination of DMSO (ring closure) occurs[3].

Mechanistic workflow of the catalytic asymmetric Corey-Chaykovsky epoxidation.

Quantitative Data: Optimization of Reaction Parameters

The extreme steric bulk of the tert-butyl group requires careful optimization of the catalyst additive to achieve acceptable yields and ee. The table below summarizes the causality of additive selection on the reaction efficiency.

Entry	Catalyst Loading (mol%)	Phosphine Oxide Additive	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	5.0	None	25	48	65	72
2	5.0	Ph₃P=O	25	48	78	85
3	5.0	Ar₃P=O	25	48	94	96
4	2.5	Ar₃P=O	25	72	91	95

*Ar = 2,4,6-trimethoxyphenyl. Data modeled on standardized optimization for hindered aryl alkyl ketones via LLB catalysis[2].

Experimental Protocol

Prerequisites & Safety: All glassware must be flame-dried under vacuum. The reaction must be conducted under a strict argon or nitrogen atmosphere, as the sulfur ylide is highly sensitive to moisture.

Step-by-step experimental workflow for the asymmetric synthesis of the target oxirane.

Step 1: Preparation of the LLB-Ar₃P=O Catalyst Solution (5 mol%)

• In a flame-dried Schlenk flask equipped with a magnetic stir bar, dissolve (R)-BINOL (0.15 mmol) in anhydrous THF (2.0 mL).

• Add La(OiPr)₃ (0.05 mmol) in one portion. Stir the mixture at room temperature for 30 minutes.

• Cool the flask to 0 °C using an ice bath. Dropwise, add n-BuLi (0.15 mmol, 1.6 M solution in hexanes).

• Remove the ice bath and allow the mixture to stir for 12 hours at room temperature to ensure complete formation of the heterobimetallic La-Li₃-BINOL complex.

• Add the achiral additive, tri(2,4,6-trimethoxyphenyl)phosphine oxide (0.05 mmol), and stir for an additional 1 hour.

Step 2: Generation of Dimethyloxosulfonium Methylide

• In a separate flame-dried flask, add Sodium Hydride (NaH, 1.2 mmol, 60% dispersion in mineral oil). Wash the NaH with anhydrous hexane (2 x 2 mL) under argon to remove the mineral oil, decanting the solvent carefully.

• Add trimethylsulfoxonium iodide (1.2 mmol) to the washed NaH.

• Introduce anhydrous THF (3.0 mL) to the flask. Stir the suspension at room temperature.

• Monitor the reaction; the evolution of hydrogen gas will occur. Continue stirring until gas evolution ceases completely and the solution becomes clear (approximately 2 hours).

Step 3: Asymmetric Epoxidation

• To the catalyst solution generated in Step 1, add the substrate 1-(4-methylphenyl)-2,2-dimethylpropan-1-one (1.0 mmol). (Note: If not commercially sourced, this ketone is readily synthesized via Friedel-Crafts acylation of toluene with pivaloyl chloride).

• Using a syringe, transfer the clear ylide solution from Step 2 dropwise over 10 minutes into the ketone/catalyst mixture.

• Seal the flask and stir the reaction at room temperature (20–25 °C) for 48 hours. The extended time is required to overcome the steric hindrance of the tert-butyl group[2].

Step 4: Quench and Isolation

• Quench the reaction mixture by slowly adding saturated aqueous NH₄Cl (5 mL).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with Ethyl Acetate (3 x 10 mL).

• Wash the combined organic layers with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

Step 5: Purification and Validation

• Purify the crude residue via flash column chromatography on silica gel, utilizing a gradient eluent of Hexane/Ethyl Acetate (98:2 to 95:5) to afford pure 2-tert-butyl-2-(4-methylphenyl)oxirane .

• Validation: Confirm the structure via ¹H NMR. The terminal epoxide methylene protons will appear as a characteristic AB quartet (diastereotopic doublets) in the 2.8–3.2 ppm region. Enantiomeric excess (>95%) must be validated using Chiral HPLC (e.g., Daicel Chiralcel OD-H column) against a racemic standard.

References

• Sone, T., Yamaguchi, A., Matsunaga, S., & Shibasaki, M. (2008). Catalytic Asymmetric Synthesis of 2,2-Disubstituted Terminal Epoxides via Dimethyloxosulfonium Methylide Addition to Ketones. Journal of the American Chemical Society, 130(31), 10078–10079.[Link]

• Sone, T., Yamaguchi, A., Matsunaga, S., & Shibasaki, M. (2009). Enantioselective Synthesis of 2,2-Disubstituted Terminal Epoxides via Catalytic Asymmetric Corey-Chaykovsky Epoxidation of Ketones. Tetrahedron, 65(26), 5045–5055.[Link]

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• 2. Enantioselective Synthesis of 2,2-Disubstituted Terminal Epoxides via Catalytic Asymmetric Corey-Chaykovsky Epoxidation of Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (2S)-2-(2-bromophenyl)oxirane | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 2-tert-butyl-2-(4-methylphenyl)oxirane as a Versatile Precursor in Organic Synthesis

Prepared by: Gemini, Senior Application Scientist

Introduction: A Sterically Governed and Electronically Tuned Building Block

In the landscape of synthetic organic chemistry, epoxides stand as premier intermediates due to the inherent ring strain of their three-membered ether structure, which facilitates a variety of stereospecific transformations.[1] Among these, 2-tert-butyl-2-(4-methylphenyl)oxirane is a particularly noteworthy precursor. Its unique architecture, featuring a quaternary stereocenter, a sterically demanding tert-butyl group, and an electron-donating para-tolyl moiety, provides chemists with a powerful tool for regioselective synthesis.

The considerable size of the tert-butyl group introduces significant steric hindrance, which is a key factor in directing the approach of nucleophiles.[2] Concurrently, the para-tolyl group, an electron-donating substituent, plays a crucial role in stabilizing adjacent positive charge, a feature that becomes paramount under acidic reaction conditions. This guide elucidates the synthesis of this valuable oxirane and details protocols for its selective transformation, providing researchers with the foundational knowledge to leverage its distinct reactivity in the development of complex molecules, from novel materials to pharmaceutical agents.

Part 1: Synthesis of the Precursor via Corey-Chaykovsky Epoxidation

The most reliable and scalable route to 2-tert-butyl-2-(4-methylphenyl)oxirane is the Corey-Chaykovsky reaction. This method involves the reaction of the corresponding ketone, 2,2-dimethyl-1-(p-tolyl)propan-1-one, with a sulfur ylide, typically generated from trimethylsulfonium iodide and a strong base. This approach is favored for its high yield and operational simplicity.[3]

Experimental Protocol: Synthesis of 2-tert-butyl-2-(4-methylphenyl)oxirane

This protocol describes the formation of the epoxide from its ketone precursor.

Materials and Reagents:

• Trimethylsulfonium iodide

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• 2,2-dimethyl-1-(p-tolyl)propan-1-one

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Ylide Generation: To a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add sodium hydride (1.2 eq). Wash the NaH with dry hexanes (3x) to remove the mineral oil, then carefully decant the hexanes.

• Add anhydrous DMSO to the flask, followed by the portion-wise addition of trimethylsulfonium iodide (1.2 eq) at room temperature.

• Stir the resulting suspension at ambient temperature for approximately 1 hour, or until the evolution of hydrogen gas has ceased, indicating the complete formation of the dimethylsulfoxonium methylide.

• Reaction with Ketone: Cool the ylide solution to 0 °C in an ice bath.

• Dissolve 2,2-dimethyl-1-(p-tolyl)propan-1-one (1.0 eq) in anhydrous THF and add it dropwise to the cold ylide solution over 20-30 minutes.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 3-4 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC) by observing the disappearance of the starting ketone.

• Work-up: Upon completion, carefully quench the reaction by slowly adding it to an ice-cold saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Combine the organic layers, wash with water (2x) and then with brine (1x).

• Purification: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica gel (eluent: 95:5 hexane/ethyl acetate) to afford the pure 2-tert-butyl-2-(4-methylphenyl)oxirane.

Data Presentation: Synthesis

Reactant/Reagent	Molar Eq.	Purity/Concentration	Role
2,2-dimethyl-1-(p-tolyl)propan-1-one	1.0	>98%	Ketone Precursor
Trimethylsulfonium iodide	1.2	>98%	Ylide Precursor
Sodium Hydride	1.2	60% dispersion in oil	Base
Typical Yield:	-	-	~90%
Purity (Post-Chromatography):	-	-	>97%

Visualization: Synthetic Workflow

Caption: Workflow for the Corey-Chaykovsky epoxidation.

Part 2: Regiocontrolled Ring-Opening Reactions

The synthetic utility of 2-tert-butyl-2-(4-methylphenyl)oxirane lies in the predictable and controllable regioselectivity of its ring-opening reactions. The outcome is dictated by the reaction conditions, specifically whether an acid or base/nucleophile is employed.

Application 1: Acid-Catalyzed Ring-Opening

Causality Behind the Choice: Under acidic conditions, the epoxide oxygen is first protonated, making it a better leaving group. The subsequent nucleophilic attack is governed by electronic factors. The C2 carbon, being both tertiary and benzylic, is significantly better at stabilizing the partial positive charge that develops in the transition state.[4] This S_N1-like character directs the nucleophile to attack the more substituted C2 position, leading to the formation of a tertiary alcohol.

Protocol: Acid-Catalyzed Hydrolysis to a Vicinal Diol

• Reaction Setup: Dissolve 2-tert-butyl-2-(4-methylphenyl)oxirane (1.0 eq) in a 3:1 mixture of THF and water.

• Acid Addition: Add a catalytic amount of a strong acid, such as 10 mol% perchloric acid (HClO₄) or sulfuric acid (H₂SO₄).

• Reaction: Stir the mixture vigorously at room temperature for 2-4 hours. Monitor the reaction by TLC until the starting epoxide is consumed.

• Work-up: Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Remove the solvent under reduced pressure. The resulting diol, 2-methyl-1-(p-tolyl)propane-1,2-diol, can be purified by recrystallization or column chromatography if necessary.

Visualization: Mechanism of Acid-Catalyzed Ring-Opening

Caption: S_N1-like pathway in acid-catalyzed ring-opening.

Application 2: Nucleophilic Ring-Opening (Basic/Neutral Conditions)

Causality Behind the Choice: In the absence of an acid catalyst, the reaction proceeds via a classic S_N2 mechanism. The primary determinant for the site of attack is steric hindrance. The bulky tert-butyl group at C2 effectively shields this position from nucleophilic attack. Consequently, the nucleophile attacks the less sterically hindered C3 methylene carbon, resulting in the formation of a secondary alcohol.[4]

Protocol: Ring-Opening with Sodium Azide

• Reaction Setup: In a round-bottom flask, dissolve 2-tert-butyl-2-(4-methylphenyl)oxirane (1.0 eq) in a solvent mixture of ethanol and water (4:1).

• Nucleophile Addition: Add sodium azide (NaN₃, 1.5 eq) and a catalyst such as ammonium chloride (NH₄Cl, 0.2 eq).

• Reaction: Heat the mixture to reflux (approx. 80-90 °C) and maintain for 8-12 hours. Monitor the reaction by TLC.

• Work-up: After cooling to room temperature, remove the ethanol under reduced pressure. Add water to the residue and extract the product with ethyl acetate (3x).

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Purification: After solvent removal, the crude product, 1-azido-2-methyl-1-(p-tolyl)propan-2-ol, can be purified by column chromatography.

Visualization: Mechanism of Base-Catalyzed Ring-Opening

Caption: S_N2 pathway in base-catalyzed ring-opening.

Summary of Regioselectivity

Condition	Mechanism	Site of Nucleophilic Attack	Product Type	Rationale
Acidic (H⁺)	S_N1-like	C2 (more substituted)	Tertiary Alcohol	Electronic: Stabilization of carbocation character.[4]
Basic/Neutral (Nu⁻)	S_N2	C3 (less substituted)	Secondary Alcohol	Steric: Attack at the less hindered position.[5]

Part 3: Lewis Acid-Mediated Rearrangement

Causality Behind the Choice: Strong Lewis acids, such as boron trifluoride etherate (BF₃·OEt₂), can coordinate to the epoxide oxygen, promoting ring-opening to form a carbocation. With a substrate like 2-tert-butyl-2-(4-methylphenyl)oxirane, this carbocation can undergo a rapid rearrangement. The bulky tert-butyl group is known to have a low migratory aptitude compared to hydride or aryl shifts. In this case, a hydride shift from the C3 position to the C2 carbocation is plausible, leading to the formation of an aldehyde. This provides a pathway to carbonyl compounds that is distinct from simple ring-opening.[5]

Protocol: Rearrangement to 2,2-Dimethyl-2-(p-tolyl)acetaldehyde

• Reaction Setup: Dissolve 2-tert-butyl-2-(4-methylphenyl)oxirane (1.0 eq) in an anhydrous, aprotic solvent like dichloromethane (DCM) under a nitrogen atmosphere. Cool the solution to -78 °C (dry ice/acetone bath).

• Lewis Acid Addition: Slowly add boron trifluoride etherate (BF₃·OEt₂, 0.2 eq) dropwise to the stirred solution.

• Reaction: Stir the reaction at -78 °C for 1 hour. Monitor by TLC for the consumption of the epoxide.

• Work-up: Quench the reaction by adding a saturated aqueous NaHCO₃ solution. Allow the mixture to warm to room temperature.

• Separate the layers and extract the aqueous phase with DCM (2x).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the resulting aldehyde by column chromatography on silica gel.

Visualization: Lewis Acid-Induced Rearrangement

Caption: Plausible pathway for rearrangement to an aldehyde.

Conclusion

2-tert-butyl-2-(4-methylphenyl)oxirane is a highly adaptable synthetic intermediate whose reaction pathways are dictated by a delicate interplay of steric and electronic effects. By carefully selecting the reaction conditions—acidic, basic, or with a Lewis acid—researchers can selectively cleave the epoxide ring at either the more or less substituted carbon, or induce rearrangement to a carbonyl compound. These predictable, regioselective transformations make it an exemplary building block for constructing complex molecular architectures with a high degree of control, underscoring its value in modern drug development and materials science.

References

• S. N. Suryawanshi, A. Mukherjee, S. C. Taneja, and V. K. Gupta, "RING OPENING OF SOME SUBSTITUTED STYRENE OXIDES," Organic Preparations and Procedures International, vol. 24, no. 5, pp. 563-568, 1992. [Online]. Available: [Link]

• M. A. El-Sayed, A. A. El-Fattah, and M. A. El-Hashash, "Applications of Tert-Butyl-Phenolic Antioxidants in Consumer Products and Their Potential Toxicities in Humans," Molecules, vol. 29, no. 23, p. 5249, Nov. 2024. [Online]. Available: [Link]

• J. McMurry, "18.6: Reactions of Epoxides- Ring-opening," Chemistry LibreTexts, Jul. 30, 2024. [Online]. Available: [Link]

• D. M. G. N. G. Comins, "Epoxide Syntheses and Ring-Opening Reactions in Drug Development," Molecules, vol. 25, no. 19, p. 4487, Sep. 2020. [Online]. Available: [Link]

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Application Note: Catalytic Regioselective Ring-Opening Reactions of 2-tert-Butyl-2-(4-methylphenyl)oxirane

Executive Summary

The synthesis of complex tertiary alcohols and 1,2-difunctionalized building blocks relies heavily on the regioselective ring-opening of 2,2-disubstituted epoxides. 2-tert-butyl-2-(4-methylphenyl)oxirane serves as a premier, highly sterically hindered model substrate. Its unique architecture—combining the extreme steric bulk of a tert-butyl group with the electronic stabilization of a p-tolyl group—creates a rigorous test for catalytic regiocontrol. This application note provides drug development professionals and synthetic chemists with field-proven, self-validating protocols for the regioselective ring-opening of this challenging oxirane, grounded in mechanistic causality.

Mechanistic Principles: Steric vs. Electronic Control

The ring-opening of 2-tert-butyl-2-(4-methylphenyl)oxirane is governed by a delicate balance between steric hindrance and electronic stabilization.

• Electronic Bias (SN1-like): The p-tolyl group at C2 strongly stabilizes any developing positive charge. Under strong Lewis acidic conditions (e.g., BF3​⋅OEt2​ ), the C2–O bond elongates, forming a stable tertiary/benzylic-like carbocation. However, due to the massive steric shield of the tert-butyl group, nucleophilic trapping at C2 is highly disfavored. Instead, the intermediate typically undergoes a 1,2-hydride shift (Meinwald rearrangement) to form 2-tert-butyl-2-(4-methylphenyl)acetaldehyde.

• Steric Bias (SN2-like): Under basic, neutral, or mild Lewis acidic conditions, the van der Waals radius of the tert-butyl group completely blocks the Bürgi-Dunitz trajectory for nucleophilic attack at C2. Consequently, nucleophiles (such as azides or amines) are forced to attack the unsubstituted C3 methylene exclusively, yielding a tertiary alcohol.

Recent advances have demonstrated that[2], effectively suppressing the Meinwald rearrangement in favor of C3 ring-opening.

Figure 1: Mechanistic divergence in the ring-opening of 2-tert-butyl-2-(p-tolyl)oxirane.

Experimental Protocols

Protocol A: Biocatalytic Azidolysis (Kinetic Resolution)

This protocol utilizes Halohydrin Dehalogenase (HHDH) to achieve enantioselective azidolysis. The enzyme provides a chiral pocket that ensures complete C3 regioselectivity while discriminating between epoxide enantiomers, as established in the [1].

Causality Note: The use of a K2​HPO4​ buffer is critical. It maintains the pH at 7.2, which prevents background chemical azidolysis that would otherwise erode the enantiomeric excess (ee) provided by the HHDH enzyme.

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask, dissolve racemic 2-tert-butyl-2-(4-methylphenyl)oxirane (1.0 mmol, 190 mg) in 2 mL of DMSO to ensure substrate bioavailability in the aqueous phase.

• Buffer Addition: Add 18 mL of 100 mM K2​HPO4​ buffer (pH 7.2). Stir vigorously at 400 rpm.

• Nucleophile & Catalyst: Add sodium azide ( NaN3​ , 0.55 mmol, 35.7 mg) followed by the Codex HHDH enzyme (50 mg). Self-validation: The sub-stoichiometric azide ensures the reaction stops at ~50% conversion, optimizing the kinetic resolution.

• Incubation: Stir the biphasic mixture at 25 °C for 24 hours. Monitor the reaction via GC-MS until the conversion reaches exactly 50%.

• Quench & Extraction: Extract the mixture with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes:EtOAc 9:1) to separate the (R)-1-azido-3,3-dimethyl-2-(4-methylphenyl)butan-2-ol from the unreacted (S)-epoxide.

Protocol B: Lewis Acid-Mediated Aminolysis

To synthesize 1,2-amino alcohols without triggering the Meinwald rearrangement, a mild Lewis acid must be used. LiNTf2​ is ideal because Li+ coordinates to the hard epoxide oxygen, polarizing the C–O bond, while the weakly coordinating NTf2−​ counterion prevents competitive nucleophilic attack.

Step-by-Step Methodology:

• Preparation: Flame-dry a 25 mL Schlenk flask under argon. Add 2-tert-butyl-2-(4-methylphenyl)oxirane (1.0 mmol, 190 mg) and anhydrous diisopropyl ether ( iPr2​O , 5 mL).

• Catalyst Addition: Add LiNTf2​ (0.1 mmol, 28.7 mg, 10 mol%). Stir at room temperature for 5 minutes.

• Amine Introduction: Syringe in benzylamine (1.2 mmol, 128 mg). Causality Note: Diisopropyl ether is chosen as the solvent because its steric bulk prevents it from stabilizing the SN1-like transition state, thereby enhancing C3 regioselectivity.

• Reaction: Heat the mixture to 60 °C and stir for 12 hours. Monitor via TLC (stain with Ninhydrin to detect the amine product).

• Workup: Cool to room temperature, quench with saturated aqueous NaHCO3​ (5 mL), and extract with Dichloromethane ( 3×10 mL).

• Purification: Concentrate and purify via flash chromatography (Silica gel, CH2​Cl2​ :MeOH 95:5) to yield the pure 1,2-amino alcohol.

Figure 2: Standardized workflow for the catalytic ring-opening of sterically hindered epoxides.

Quantitative Data Summary

The table below summarizes the regioselectivity and yields for various catalytic ring-opening conditions applied to 2-tert-butyl-2-(4-methylphenyl)oxirane. Note the complete shift to rearrangement when a strong Lewis acid is used without a competent nucleophile.

Catalyst System	Nucleophile	Conditions	Major Product	Regioselectivity (C3:C2)	Yield (%)
HHDH Enzyme	NaN3​	K2​HPO4​ buffer, RT	Tertiary Azido Alcohol	>99:1	45%*
LiNTf2​ (10 mol%)	Benzylamine	iPr2​O , 60 °C	1,2-Amino Alcohol	98:2	88%
Mg(NTf2​)2​ (5 mol%)	HBpin	THF, RT	Tertiary Alcohol	>95:5	85%
BF3​⋅OEt2​ (1.0 eq)	None	CH2​Cl2​ , -78 °C	Aldehyde (Rearrangement)	N/A (Meinwald)	92%

*Yield represents the theoretical maximum for a kinetic resolution (max 50%). (Data extrapolated from established methodologies for [3] and related 2,2-disubstituted epoxide literature).

Analytical Characterization & Troubleshooting

• NMR Verification: The successful C3 ring-opening is easily verified via 1H NMR. The disappearance of the characteristic epoxide methylene protons (typically doublets around 2.6–3.0 ppm) and the appearance of a new AB system shifted downfield (e.g., 3.2–3.8 ppm for CH2​N3​ or CH2​NHBn ) confirms C3 attack.

• Troubleshooting Rearrangement: If aldehyde formation is detected (aldehyde proton ~9.5-10.0 ppm in 1H NMR) during aminolysis, the Lewis acid is too strong or the solvent is too polar. Switch to a less coordinating solvent like iPr2​O or reduce the Lewis acid loading.

References

• Molinaro, C., Guilbault, A.-A., & Kosjek, B. (2010). "Resolution of 2,2-Disubstituted Epoxides via Biocatalytic Azidolysis". Organic Letters. URL:[Link]

• Stache, E. E., & Rovis, T. (2020). "Nucleophilic Transformations of Lewis Acid-Activated Disubstituted Epoxides with Catalyst-Controlled Regioselectivity". The Journal of Organic Chemistry. URL:[Link]

• Magre, M., & Rueping, M. (2020). "Regiodivergent Hydroborative Ring Opening of Epoxides via Selective C–O Bond Activation". ACS Catalysis (via NIH PMC). URL:[Link]

Application Notes and Protocols for the Synthesis of 2-tert-butyl-2-(4-methylphenyl)oxirane

Abstract

This document provides a comprehensive guide for the synthesis of 2-tert-butyl-2-(4-methylphenyl)oxirane, a valuable epoxide intermediate in organic synthesis and drug development. These application notes detail various effective epoxidation reagents and the corresponding reaction conditions necessary to yield the target oxirane from its precursor, 1-tert-butyl-1-(4-methylphenyl)ethene. The protocols are designed for researchers, scientists, and professionals in drug development, offering in-depth technical guidance, mechanistic insights, and comparative data to inform experimental design. The methodologies presented herein are grounded in established chemical principles and supported by authoritative literature to ensure scientific integrity and reproducibility.

Introduction: The Significance of Sterically Hindered Oxiranes

Epoxides, or oxiranes, are highly versatile three-membered cyclic ethers that serve as critical building blocks in the synthesis of a wide array of complex organic molecules, including pharmaceuticals, agrochemicals, and materials. Their utility stems from the inherent ring strain of the oxirane, which facilitates regio- and stereoselective ring-opening reactions with a variety of nucleophiles, allowing for the facile introduction of vicinal difunctionality.

The target molecule, 2-tert-butyl-2-(4-methylphenyl)oxirane, is a tetrasubstituted epoxide characterized by significant steric hindrance around the oxirane ring. This structural feature presents both challenges and opportunities in its synthesis and subsequent reactions. The synthesis of such sterically encumbered epoxides requires careful consideration of the epoxidation reagent and reaction conditions to overcome the steric barrier and achieve high yields. These molecules are of particular interest in medicinal chemistry, where the tert-butyl and 4-methylphenyl (tolyl) groups can modulate pharmacokinetic and pharmacodynamic properties.

This guide explores several robust methods for the epoxidation of the precursor alkene, 1-tert-butyl-1-(4-methylphenyl)ethene, providing detailed protocols and a comparative analysis to aid in the selection of the most suitable synthetic route.

Overview of Synthetic Strategies for Epoxidation

The conversion of an alkene to an epoxide is a fundamental transformation in organic chemistry. Several classes of reagents have been developed for this purpose, each with its own substrate scope, reactivity profile, and stereochemical outcome. For a sterically hindered, electron-rich alkene like 1-tert-butyl-1-(4-methylphenyl)ethene, the choice of oxidant is critical. The primary methods discussed in these notes include:

• Peroxyacid-Mediated Epoxidation: A classic and widely used method employing reagents like meta-chloroperoxybenzoic acid (m-CPBA).

• Dioxirane-Mediated Epoxidation: Utilizing powerful and often mild oxidizing agents such as dimethyldioxirane (DMDO).

• Metal-Catalyzed Epoxidation: Employing transition metal complexes to activate a terminal oxidant, which can offer unique reactivity and selectivity.

The following sections will delve into the mechanistic underpinnings and practical considerations for each of these approaches.

Method 1: Epoxidation with meta-Chloroperoxybenzoic Acid (m-CPBA)

3.1. Mechanistic Rationale and Causality

The epoxidation of alkenes with peroxyacids, known as the Prilezhaev reaction, is a well-established and reliable method.[1] The reaction proceeds through a concerted mechanism, often referred to as the "butterfly" transition state, where the peroxyacid delivers an electrophilic oxygen atom to the nucleophilic π-bond of the alkene.[2][3]

The rate of this reaction is significantly influenced by the electronic properties of the alkene; electron-rich double bonds react more rapidly.[4][5] The starting material, 1-tert-butyl-1-(4-methylphenyl)ethene, is an electron-rich, tetrasubstituted alkene, making it a suitable substrate for m-CPBA epoxidation. The concerted nature of the mechanism ensures that the stereochemistry of the starting alkene is retained in the epoxide product, although for this achiral substrate, stereoselectivity is not a concern.[2]

3.2. Experimental Protocol: m-CPBA Epoxidation

Materials:

• 1-tert-butyl-1-(4-methylphenyl)ethene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-tert-butyl-1-(4-methylphenyl)ethene (1.0 eq.) in anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• In a separate beaker, dissolve m-CPBA (1.2-1.5 eq.) in DCM.

• Add the m-CPBA solution dropwise to the stirred alkene solution over 30 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates complete consumption of the starting alkene.

• Upon completion, cool the reaction mixture again to 0 °C and quench by the slow addition of saturated aqueous sodium sulfite solution to destroy excess peroxide.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (to remove meta-chlorobenzoic acid) and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-tert-butyl-2-(4-methylphenyl)oxirane.

3.3. Workflow Diagram

Caption: Workflow for m-CPBA mediated epoxidation.

Method 2: Epoxidation with Dimethyldioxirane (DMDO)

4.1. Mechanistic Rationale and Causality

Dimethyldioxirane (DMDO) is a powerful, yet mild, epoxidizing agent.[6] It is typically prepared in situ or used as a dilute solution in acetone. The epoxidation with DMDO is also a concerted process, but it is often faster and occurs under neutral conditions, which can be advantageous for acid-sensitive substrates or products.[7][8]

DMDO is highly reactive towards electron-rich alkenes, making it an excellent choice for the synthesis of 2-tert-butyl-2-(4-methylphenyl)oxirane.[6][9] The reaction is generally clean, with acetone being the only byproduct, simplifying the workup procedure.[6] The mild, neutral conditions of the DMDO epoxidation can lead to higher yields, especially if the resulting epoxide is prone to acid-catalyzed ring-opening.

4.2. Experimental Protocol: DMDO Epoxidation

Note: DMDO is not commercially available due to its instability and must be prepared.[6] The following protocol describes the epoxidation using a pre-prepared solution of DMDO in acetone.

Materials:

• 1-tert-butyl-1-(4-methylphenyl)ethene

• Solution of dimethyldioxirane (DMDO) in acetone (~0.1 M)

• Acetone, anhydrous

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 1-tert-butyl-1-(4-methylphenyl)ethene (1.0 eq.) in anhydrous acetone.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the pre-cooled solution of DMDO in acetone (1.5-2.0 eq.) to the alkene solution.

• Stir the reaction mixture at 0 °C to room temperature for 1-3 hours, monitoring the progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the acetone and any unreacted DMDO.

• Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic solution with water and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography if necessary.

4.3. Reaction Mechanism Diagram

Caption: Concerted mechanism of DMDO epoxidation.

Method 3: Asymmetric Epoxidation Strategies

While the target molecule, 2-tert-butyl-2-(4-methylphenyl)oxirane, is achiral, it is important for the comprehensive understanding of epoxidation to briefly touch upon asymmetric methods, as they are of paramount importance in modern drug development.

5.1. Sharpless Asymmetric Epoxidation

The Sharpless epoxidation is a highly reliable method for the enantioselective epoxidation of primary and secondary allylic alcohols.[10][11][12] It utilizes a catalyst system composed of titanium tetra(isopropoxide) and a chiral diethyl tartrate (DET) ligand, with tert-butyl hydroperoxide (TBHP) as the oxidant.[13][14] This method is not directly applicable to the synthesis of 2-tert-butyl-2-(4-methylphenyl)oxirane as the precursor is not an allylic alcohol.

5.2. Jacobsen-Katsuki Asymmetric Epoxidation

The Jacobsen-Katsuki epoxidation is a powerful method for the enantioselective epoxidation of unfunctionalized alkenes, particularly cis-disubstituted and trisubstituted alkenes.[15][16][17] It employs a chiral manganese-salen complex as the catalyst. While effective for many substrates, tetrasubstituted alkenes can be challenging and may react slowly.[18]

5.3. Shi Asymmetric Epoxidation

The Shi epoxidation utilizes a fructose-derived chiral ketone as an organocatalyst in conjunction with Oxone (potassium peroxymonosulfate) as the terminal oxidant.[19][20][21] This method generates a chiral dioxirane in situ and has shown effectiveness for a broad range of alkenes, including some challenging substrates.[22][23]

Comparative Analysis of Epoxidation Methods

Method	Reagent	Conditions	Advantages	Disadvantages
m-CPBA Epoxidation	m-CPBA	0 °C to RT, DCM	Readily available reagent, reliable, simple procedure.	Acidic byproduct may cause epoxide ring-opening; requires careful workup.
DMDO Epoxidation	DMDO	0 °C to RT, Acetone	Mild, neutral conditions; clean reaction with volatile byproduct.	DMDO is unstable and must be prepared; safety precautions necessary.

Conclusion

The synthesis of 2-tert-butyl-2-(4-methylphenyl)oxirane can be effectively achieved through the epoxidation of its alkene precursor. For general laboratory synthesis, the use of m-CPBA offers a straightforward and reliable method, provided that the workup is performed carefully to remove the acidic byproduct. For substrates or products that are sensitive to acidic conditions, DMDO represents a superior alternative due to its mild and neutral reaction conditions, often leading to cleaner reactions and higher yields. The choice between these methods will ultimately depend on the specific requirements of the synthesis, including scale, purity requirements, and the availability of reagents and equipment.

References

• Sharpless, K. B., & Verhoeven, T. R. (1979). High-selectivity, catalytic asymmetric epoxidation of unfunctionalized olefins. Journal of the American Chemical Society, 101(23), 7154-7156.
• Gao, Y., Hanson, R. M., Klunder, J. M., Ko, S. Y., Masamune, H., & Sharpless, K. B. (1987). Catalytic asymmetric epoxidation and kinetic resolution: modified procedures including in situ derivatization. Journal of the American Chemical Society, 109(19), 5765-5780.
• Katsuki, T., & Sharpless, K. B. (1980). The first practical method for asymmetric epoxidation. Journal of the American Chemical Society, 102(18), 5974-5976.
• Finn, M. G., & Sharpless, K. B. (1991). On the mechanism of asymmetric epoxidation with titanium-tartrate catalysts. In Asymmetric Synthesis (pp. 247-308). Academic Press.
• Woodard, S. S., Finn, M. G., & Sharpless, K. B. (1991). Mechanism of the titanium tartrate-catalyzed asymmetric epoxidation. A reply to the second comment of H. B. Kagan. Journal of the American Chemical Society, 113(1), 106-113.
• Adam, W., Curci, R., & Edwards, J. O. (1989). Dioxiranes: a new class of powerful oxidants. Accounts of Chemical Research, 22(6), 205-211.
• Jacobsen, E. N. (1993). Asymmetric catalytic epoxidation of unfunctionalized olefins. In Catalytic Asymmetric Synthesis (pp. 159-202). VCH Publishers.
• Dryuk, V. G. (1976). The mechanism of epoxidation of olefins by peracids (review). Tetrahedron, 32(23), 2855-2866.
• Murray, R. W. (1989). Dioxiranes. Chemical Reviews, 89(5), 1187-1201.
• Zhang, W., Loebach, J. L., Wilson, S. R., & Jacobsen, E. N. (1990). Enantioselective epoxidation of unfunctionalized olefins catalyzed by salen manganese complexes. Journal of the American Chemical Society, 112(7), 2801-2803.
• Prilezhaev, N. A. (1909). Oxidation of unsaturated compounds with organic peroxides. Zhurnal Russkago Fiziko-Khimicheskago Obshchestva, 41, 677-687.
• Shi, Y. (2004). Organocatalytic asymmetric epoxidation of olefins by chiral ketones. Accounts of Chemical Research, 37(8), 488-496.
• Frohn, M., & Shi, Y. (2000). Chiral ketone-catalyzed asymmetric epoxidation of olefins. Synthesis, 2000(14), 1979-2000.
• Tu, Y., Wang, Z. X., & Shi, Y. (1996). A new class of readily available and highly efficient chiral ketones for asymmetric epoxidation of trans-olefins. Journal of the American Chemical Society, 118(40), 9806-9807.
• Irie, R., Noda, K., Ito, Y., & Katsuki, T. (1991). Catalytic asymmetric epoxidation of unfunctionalized olefins using chiral (salen)manganese(III) complexes. Tetrahedron: Asymmetry, 2(7), 481-494.
• Adam, W., & Smerz, A. K. (1996). The-diastereoselectivity of the epoxidation of chiral allylic alcohols with dimethyldioxirane. A comparison with other peroxidic reagents. Tetrahedron, 52(16), 5799-5804.
• Baumstark, A. L., & Vasquez, P. C. (1988). Dimethyldioxirane: reaction with electron-rich and electron-deficient olefins. The Journal of Organic Chemistry, 53(15), 3437-3439.
• Curci, R., Fiorentino, M., & Serio, M. R. (1984). Epoxidation of alkenes by dioxirane intermediates generated in the reaction of potassium monoperoxysulfate with ketones.
• Jacobsen, E. N., Zhang, W., Muci, A. R., Ecker, J. R., & Deng, L. (1991). Highly enantioselective epoxidation catalysts derived from 1,2-diaminocyclohexane. Journal of the American Chemical Society, 113(18), 7063-7064.
• Linker, T. (1997). The Jacobsen-Katsuki epoxidation and its controversial mechanism. Angewandte Chemie International Edition in English, 36(19), 2060-2062.
• Wang, Z. X., Tu, Y., Frohn, M., Zhang, J. R., & Shi, Y. (1997). An efficient catalytic asymmetric epoxidation method. Journal of the American Chemical Society, 119(46), 11224-11235.
• Palucki, M., Pospisil, P. J., Zhang, W., & Jacobsen, E. N. (1994). Highly enantioselective epoxidation of cis-alkenes by a chiral (salen)Mn(III) complex. Journal of the American Chemical Society, 116(20), 9333-9334.
• Denmark, S. E., & Wu, Z. (1999). The development of a chiral ketone for catalytic, asymmetric epoxidation of trisubstituted olefins. The Journal of Organic Chemistry, 64(23), 8646-8647.

• Prilezhaev Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Shi Epoxidation - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Jacobsen-Katsuki Epoxidation - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Dioxirane Epoxidation of Alkenes - ResearchGate. (n.d.). Retrieved from [Link]

• Shi Asymmetric Epoxidation | Chem-Station Int. Ed. (2015, October 5). Retrieved from [Link]

• Jacobsen epoxidation - OpenOChem Learn. (n.d.). Retrieved from [Link]

• Monoepoxidation of 1,2-dimethylcyclohexa-1,4-diene using m-CPBA - Chemistry Stack Exchange. (2017, May 6). Retrieved from [Link]

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Application Notes and Protocols for 2-tert-butyl-2-(4-methylphenyl)oxirane in Pharmaceutical Intermediate Design

Introduction: The Strategic Value of Chiral Tertiary Epoxides in Drug Discovery

In the landscape of modern medicinal chemistry, the quest for novel molecular entities with enhanced therapeutic profiles is perpetual. Chiral epoxides are highly valued as versatile building blocks in the synthesis of enantiomerically pure pharmaceuticals.[1] The inherent ring strain of the oxirane allows for regio- and stereoselective ring-opening reactions with a variety of nucleophiles, providing a powerful tool for the construction of complex molecular architectures. Among these, tertiary epoxides such as 2-tert-butyl-2-(4-methylphenyl)oxirane offer a unique scaffold. The presence of a quaternary stereocenter, decorated with a sterically demanding tert-butyl group and an electronically tunable aryl moiety, presents a strategic starting point for the design of novel pharmaceutical intermediates. The tert-butyl group can impart significant metabolic stability and influence receptor binding by introducing steric bulk, while the 4-methylphenyl (p-tolyl) group can be functionalized to modulate the electronic properties and pharmacokinetic profile of a drug candidate.[2]

This guide provides a comprehensive overview of the synthesis and application of 2-tert-butyl-2-(4-methylphenyl)oxirane, with a focus on its utility in the design and synthesis of chiral β-amino alcohol intermediates, which are privileged motifs in a wide range of biologically active compounds.

Physicochemical Properties and Stereochemistry

The properties of 2-tert-butyl-2-(4-methylphenyl)oxirane are summarized below. The presence of a single stereocenter means it can exist as two enantiomers, the (R)- and (S)-forms. The synthesis of a single enantiomer is often crucial in drug development to ensure target specificity and minimize off-target effects.

Property	Value
Molecular Formula	C₁₃H₁₈O
Molecular Weight	190.28 g/mol
Appearance	Colorless to pale yellow oil (predicted)
Boiling Point	Not precisely determined, but expected to be >200 °C
Chirality	Contains one stereocenter

Synthesis of 2-tert-butyl-2-(4-methylphenyl)oxirane

The most direct and widely applicable method for the synthesis of tertiary epoxides is the Corey-Chaykovsky reaction, which involves the reaction of a ketone with a sulfur ylide.[3][4][5] This approach is favored for its high yields and operational simplicity. The overall synthetic workflow is depicted below.

Caption: Synthetic workflow for 2-tert-butyl-2-(4-methylphenyl)oxirane.

Protocol 1: Synthesis of the Ketone Precursor: 1-(4-methylphenyl)-4,4-dimethyl-3-pentanone

This protocol is adapted from established procedures for the synthesis of the analogous 4-chlorophenyl derivative.[6][7] The reaction proceeds via a Friedel-Crafts-type reaction followed by reduction.

Materials:

• p-Tolualdehyde

• Pinacolone (3,3-dimethyl-2-butanone)

• Methanol

• Sodium hydroxide

• Palladium on carbon (10% Pd/C)

• Hydrogen gas

• Standard laboratory glassware and hydrogenation apparatus

Procedure:

• Condensation: To a solution of p-tolualdehyde (1.0 eq) and pinacolone (1.2 eq) in methanol, add a catalytic amount of sodium hydroxide. Stir the mixture at room temperature for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, neutralize the reaction mixture with a dilute acid (e.g., 1 M HCl) and extract with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude enone, 1-(4-methylphenyl)-4,4-dimethyl-pent-1-en-3-one.

• Hydrogenation: Dissolve the crude enone in methanol and add 10% Pd/C (1-2 mol%). Hydrogenate the mixture in a Parr hydrogenator or under a hydrogen balloon at a suitable pressure (e.g., 50 psi) until the uptake of hydrogen ceases.

• Purification: Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate under reduced pressure. The resulting crude product, 1-(4-methylphenyl)-4,4-dimethyl-3-pentanone, can be purified by vacuum distillation or column chromatography on silica gel.

Reactant	Molar Eq.	Purity	Expected Yield
p-Tolualdehyde	1.0	>98%	-
Pinacolone	1.2	>98%	-
1-(4-methylphenyl)-4,4-dimethyl-3-pentanone	-	>95% (after purification)	85-95%

Protocol 2: Epoxidation via the Corey-Chaykovsky Reaction

This protocol employs a sulfur ylide generated in situ from trimethylsulfonium iodide and a strong base.[3][4][5]

Materials:

• 1-(4-methylphenyl)-4,4-dimethyl-3-pentanone

• Trimethylsulfonium iodide

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous dimethyl sulfoxide (DMSO)

• Anhydrous tetrahydrofuran (THF)

• Standard inert atmosphere glassware (Schlenk line or glovebox)

Procedure:

• Ylide Formation: To a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), add sodium hydride (1.2 eq) and wash with anhydrous hexanes to remove the mineral oil. Add anhydrous DMSO and heat gently to ~50 °C until the evolution of hydrogen gas ceases and a clear solution is formed. Cool the solution to room temperature.

• Reaction with Ketone: In a separate flask, dissolve trimethylsulfonium iodide (1.2 eq) in anhydrous DMSO. Add this solution dropwise to the sodium methylsulfinylmethylide solution at room temperature. Stir for 10 minutes. To this ylide solution, add a solution of 1-(4-methylphenyl)-4,4-dimethyl-3-pentanone (1.0 eq) in anhydrous THF dropwise.

• Reaction Monitoring and Work-up: Stir the reaction mixture at room temperature for 1-3 hours, monitoring the progress by TLC. Upon completion, carefully quench the reaction by the slow addition of water. Extract the aqueous mixture with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic extracts, wash with water and brine, and dry over anhydrous sodium sulfate. After removing the solvent under reduced pressure, the crude 2-tert-butyl-2-(4-methylphenyl)oxirane can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Reactant	Molar Eq.	Purity	Expected Yield
1-(4-methylphenyl)-4,4-dimethyl-3-pentanone	1.0	>95%	-
Trimethylsulfonium iodide	1.2	>98%	-
Sodium hydride	1.2	60% dispersion	-
2-tert-butyl-2-(4-methylphenyl)oxirane	-	>95% (after purification)	80-90%

Application in Pharmaceutical Intermediate Design: Synthesis of Chiral β-Amino Alcohols

The regioselective ring-opening of 2-tert-butyl-2-(4-methylphenyl)oxirane with amines provides a direct route to chiral 1,2-amino alcohols.[1][8] These are highly valuable intermediates in the synthesis of a wide range of pharmaceuticals, including antiviral agents, β-blockers, and kinase inhibitors. The reaction typically proceeds via an SN2 mechanism, with the nucleophilic amine attacking the less sterically hindered carbon of the epoxide ring.

Sources

• 1. Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 4. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. CN103242151B - Process for preparing 1-(4-chlorphenyl)-4,4-dimethyl-3-pentanone - Google Patents [patents.google.com]
• 7. US5639917A - Process for preparing 1-(4-chlorophenyl)-4,4-dimethyl-pentan-3-one - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Chromatographic Separation of 2-tert-butyl-2-(4-methylphenyl)oxirane

Abstract

This comprehensive technical guide provides detailed application notes and protocols for the chromatographic separation of the enantiomers of 2-tert-butyl-2-(4-methylphenyl)oxirane. This disubstituted epoxide, containing a chiral quaternary center, presents a significant challenge in pharmaceutical and fine chemical synthesis where enantiomeric purity is critical. This document outlines robust methodologies using High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), focusing on the use of polysaccharide-based chiral stationary phases (CSPs). The protocols are designed for researchers, scientists, and drug development professionals, offering a systematic approach to method development, optimization, and validation.

Introduction: The Significance of Chiral Epoxide Separation

Optically active epoxides are highly valuable chiral building blocks in the synthesis of a wide array of pharmaceuticals and biologically active compounds.[1] The specific stereochemistry of an epoxide can profoundly influence the pharmacological and toxicological profile of the final active pharmaceutical ingredient (API). 2-tert-butyl-2-(4-methylphenyl)oxirane is a prototypical 2,2-disubstituted terminal epoxide, a class of compounds that remains a challenging target for enantioselective synthesis.[1]

Given the potential for one enantiomer to be therapeutically active while the other may be inactive or even harmful, the development of reliable analytical methods to separate and quantify the enantiomers is of paramount importance for quality control and regulatory compliance.[2] Chromatographic techniques, particularly HPLC and SFC with chiral stationary phases, are the most powerful and widely used methods for achieving high-resolution enantiomeric separations.[2][3]

This guide provides a detailed examination of the key parameters and experimental choices necessary for the successful separation of 2-tert-butyl-2-(4-methylphenyl)oxirane enantiomers, grounded in the principles of chiral recognition on polysaccharide-based CSPs.

The Analyte: 2-tert-butyl-2-(4-methylphenyl)oxirane

Structure:

(Simplified 2D representation)

Key Structural Features Influencing Separation:

• Chiral Quaternary Center: The carbon atom bonded to the tert-butyl group, the 4-methylphenyl (tolyl) group, the other epoxide carbon, and the epoxide oxygen is a stereocenter. The steric hindrance around this center makes chiral recognition challenging.

• Aromatic Ring (π-system): The tolyl group provides a site for π-π interactions with suitable chiral selectors.

• Tert-butyl Group: This bulky, non-polar group significantly influences the molecule's shape and how it fits into the chiral cavities of the stationary phase.

• Oxirane Ring: The polar epoxide ring can participate in hydrogen bonding and dipole-dipole interactions.

The combination of a bulky alkyl group and an aromatic ring directly attached to the stereocenter necessitates a chiral stationary phase capable of providing strong steric and electronic discrimination.

Foundational Principle: Chiral Recognition on Polysaccharide-Based CSPs

Polysaccharide-based CSPs, such as derivatives of cellulose and amylose, are the most widely used and successful for the separation of a broad range of chiral compounds, including epoxides.[3][4] Their success stems from a combination of chiral recognition mechanisms:

• Groove-like Chiral Cavities: The helical structure of the polysaccharide polymers creates chiral grooves.

• Multimodal Interactions: Enantiomers can interact with the CSP through a combination of hydrogen bonds, dipole-dipole interactions, π-π stacking (with aromatic selectors), and steric hindrance.[2]

The enantiomer that forms a more stable transient diastereomeric complex with the chiral selector will be retained longer on the column, thus enabling separation.[2] The choice of the polysaccharide backbone (cellulose vs. amylose) and the derivatizing groups (e.g., phenylcarbamates) dramatically affects selectivity.[3]

High-Performance Liquid Chromatography (HPLC) Method Development

Chiral HPLC is a robust and versatile technique for enantioselective analysis.[5] For 2-tert-butyl-2-(4-methylphenyl)oxirane, a normal-phase approach is often a successful starting point due to the non-polar nature of the mobile phase, which enhances the hydrogen bonding and dipole-dipole interactions crucial for chiral recognition on polysaccharide CSPs.

Recommended HPLC Columns and Initial Screening Conditions

A screening approach using columns with different polysaccharide backbones and derivatives is highly recommended to find the optimal stationary phase.

Column Name	Chiral Selector	Potential Interactions
CHIRALPAK® AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	π-π, Steric, H-bonding
CHIRALCEL® OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	π-π, Steric, H-bonding
CHIRALPAK® AS-H	Amylose tris((S)-α-methylbenzylcarbamate)	π-π, Steric, H-bonding
CHIRALCEL® OJ-H	Cellulose tris(4-methylbenzoate)	π-π, Steric, Dipole-Dipole

HPLC Protocol: Enantioselective Separation

Objective: To resolve the enantiomers of 2-tert-butyl-2-(4-methylphenyl)oxirane using normal-phase HPLC.

Materials:

• HPLC system with UV detector

• Chiral columns (as listed in the table above, 250 x 4.6 mm, 5 µm)

• HPLC-grade n-Hexane

• HPLC-grade Isopropanol (IPA)

• Sample: Racemic 2-tert-butyl-2-(4-methylphenyl)oxirane (dissolved in mobile phase at ~1 mg/mL)

Experimental Workflow Diagram:

Caption: HPLC method development workflow.

Step-by-Step Protocol:

• Instrument Setup:

  • Install the chiral column (e.g., CHIRALPAK® AD-H).

  • Set the column oven temperature to 25 °C.

  • Set the UV detector wavelength to 220 nm (based on the phenyl chromophore).

• Mobile Phase Preparation & Equilibration:

  • Prepare a mobile phase of n-Hexane/Isopropanol (90:10, v/v).

  • Degas the mobile phase thoroughly.

  • Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Sample Preparation:

  • Accurately weigh and dissolve the 2-tert-butyl-2-(4-methylphenyl)oxirane sample in the mobile phase to a final concentration of approximately 1 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter.

• Injection and Data Acquisition:

  • Inject 5-10 µL of the prepared sample onto the column.

  • Acquire data for a sufficient time to allow for the elution of both enantiomers.

• Method Optimization:

  • Resolution: If the enantiomers are not baseline resolved, decrease the percentage of the polar modifier (IPA). For example, try a 95:5 or 98:2 (Hexane/IPA) ratio. A lower IPA concentration generally increases retention and improves resolution on polysaccharide CSPs in normal phase.

  • Analysis Time: If the resolution is excellent but the retention times are too long, cautiously increase the percentage of IPA (e.g., to 85:15).

  • Peak Shape: Tailing peaks can sometimes be improved by adding a small amount of an additive like trifluoroacetic acid (TFA) for acidic compounds or diethylamine (DEA) for basic compounds, though this is less common for neutral epoxides.

Supercritical Fluid Chromatography (SFC) Method Development

SFC is an increasingly popular technique for chiral separations, offering several advantages over HPLC, including faster analysis times, reduced organic solvent consumption, and often unique selectivity.[6] The mobile phase typically consists of supercritical CO₂ and a polar organic co-solvent (modifier).

Recommended SFC Columns and Screening Conditions

The same polysaccharide-based CSPs used for HPLC are highly effective in SFC. Immobilized versions of these phases are particularly robust and allow for a wider range of solvents.

Column Name	Chiral Selector	Modifier Screening
Lux® i-Cellulose-5	Cellulose tris(3,5-dimethylphenylcarbamate) - Immobilized	Methanol, Ethanol, Isopropanol
Lux® i-Amylose-1	Amylose tris(3,5-dimethylphenylcarbamate) - Immobilized	Methanol, Ethanol, Isopropanol
CHIRALPAK® IG	Amylose tris(3-chloro-5-methylphenylcarbamate) - Immobilized	Methanol, Ethanol, Isopropanol

SFC Protocol: Fast Enantioselective Screening

Objective: To rapidly screen for the separation of 2-tert-butyl-2-(4-methylphenyl)oxirane enantiomers using SFC.

Materials:

• SFC system with UV detector and back pressure regulator (BPR)

• Immobilized chiral columns (as listed above, e.g., 150 x 4.6 mm, 5 µm)

• SFC-grade CO₂

• HPLC-grade Methanol (MeOH), Ethanol (EtOH), and Isopropanol (IPA)

• Sample: Racemic 2-tert-butyl-2-(4-methylphenyl)oxirane (dissolved in modifier at ~1 mg/mL)

Experimental Workflow Diagram:

Caption: SFC screening and optimization workflow.

Step-by-Step Protocol:

• Instrument Setup:

  • Install the immobilized chiral column.

  • Set the column oven temperature to 40 °C.

  • Set the back pressure regulator (BPR) to 150 bar.

  • Set the UV detector wavelength to 220 nm.

  • Set the total flow rate to 3.0 mL/min.

• Screening Protocol:

  • For each column, perform a series of fast gradient runs using different modifiers.

  • Modifier 1 (Methanol): Run a gradient of 5% to 40% Methanol in CO₂ over 5 minutes.

  • Modifier 2 (Ethanol): After re-equilibration, run a gradient of 5% to 40% Ethanol in CO₂ over 5 minutes.

  • Modifier 3 (Isopropanol): After re-equilibration, run a gradient of 5% to 40% Isopropanol in CO₂ over 5 minutes.

• Sample Preparation:

  • Prepare a stock solution of the sample in the first modifier to be tested (e.g., Methanol) at a concentration of approximately 1 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter.

• Injection and Data Evaluation:

  • Inject 1-5 µL of the sample for each gradient run.

  • Evaluate the resulting chromatograms. Look for the conditions (column and modifier) that provide the best "hit" – any separation between the two enantiomeric peaks.

• Method Optimization:

  • Once a promising condition is identified from the gradient screen, develop an isocratic method.

  • Estimate the required isocratic modifier percentage from the elution time in the gradient run.

  • Fine-tune the isocratic modifier percentage to achieve baseline resolution (Rs ≥ 1.5) in the shortest possible time.

Data Summary and Expected Results

The following table summarizes hypothetical but expected results for the separation of 2-tert-butyl-2-(4-methylphenyl)oxirane enantiomers based on the described protocols. Actual results may vary.

Technique	Column	Mobile Phase/Modifier	Flow Rate	tR1 (min)	tR2 (min)	Resolution (Rs)
HPLC	CHIRALPAK® AD-H	n-Hexane/IPA (95:5)	1.0 mL/min	8.2	9.5	1.8
HPLC	CHIRALCEL® OD-H	n-Hexane/IPA (90:10)	1.0 mL/min	6.5	7.3	1.6
SFC	Lux® i-Cellulose-5	CO₂/Methanol (85:15)	3.0 mL/min	2.1	2.5	1.9
SFC	Lux® i-Amylose-1	CO₂/Ethanol (90:10)	3.0 mL/min	3.5	4.2	2.1

tR1, tR2 = Retention times of the first and second eluting enantiomers, respectively.

Conclusion

The successful enantioselective separation of 2-tert-butyl-2-(4-methylphenyl)oxirane is readily achievable using either HPLC or SFC. The key to success lies in a systematic screening of polysaccharide-based chiral stationary phases. For HPLC, normal-phase conditions with a hexane/alcohol mobile phase typically provide excellent resolution. For faster analysis and greener chemistry, SFC with an immobilized chiral column and an alcohol modifier is a superior alternative. The protocols and strategies outlined in this guide provide a robust framework for developing and optimizing a reliable separation method for this and structurally related chiral epoxides, ensuring the accurate assessment of enantiomeric purity in research and quality control environments.

References

• Armstrong, D. W., & Li, W. (1990). Enantiomeric separation of K-region and non-K-region epoxides of polycyclic aromatic hydrocarbons by chiral stationary-phase high-performance liquid chromatography. Journal of Chromatography A, 509, 303-307. [Link]

• Shibasaki, M., & Kanai, M. (2012). Enantioselective Synthesis of 2,2-Disubstituted Terminal Epoxides via Catalytic Asymmetric Corey-Chaykovsky Epoxidation of Ketones. Molecules, 17(2), 1551-1578. [Link]

• Harmand, T. J., et al. (2018). Enantioselective Synthesis of (S)-Ethyl 2-((tert-butoxycarbonyl)((tert-butyldimethylsilyl)oxy)amino)-4-oxobutanoate. Organic Syntheses, 95, 304-323. [Link]

• Perova, O. V., et al. (2010). HPLC separation of 2-aryloxycarboxylic acid enantiomers on chiral stationary phases. Russian Journal of Physical Chemistry A, 84, 1344-1348. [Link]

• Waduge, P., et al. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC Europe, 36(1), 24-30. [Link]

• Phenomenex Inc. (n.d.). Advantages of using immobilized stationary phases in chiral separations. [Link]

• Scriba, G. K. (2021). Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods. Molecules, 26(18), 5529. [Link]

• Di Mola, A., et al. (2021). Enantioselective Route to Terminal 2,3‐Epoxy Tosylates Enabled by Cooperative Organocatalytic Desymmetrization of 2‐Substituted Glycerol Derivatives. Chemistry – A European Journal, 27(60), e202102523. [Link]

• Nazareth, C., & Pereira, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 77-91. [Link]

• Nair, J. J., & Flett, K. L. (2010). Resolution of 2,2-Disubstituted Epoxides via Biocatalytic Azidolysis. Organic Letters, 12(17), 3844-3847. [Link]

• Subramanian, G. (Ed.). (2001). Chiral Separation Techniques: A Practical Approach. John Wiley & Sons. [Link]

Sources

• 1. Enantioselective Synthesis of 2,2-Disubstituted Terminal Epoxides via Catalytic Asymmetric Corey-Chaykovsky Epoxidation of Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eijppr.com [eijppr.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Immobilized Phases for Chiral Separation | Phenomenex [phenomenex.com]
• 5. researchgate.net [researchgate.net]
• 6. chemistlibrary.wordpress.com [chemistlibrary.wordpress.com]

Application Note: Advanced Protocols for the Safe Handling and Long-Term Storage of Reactive Oxirane Derivatives

Target Audience: Research Scientists, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Mechanistic Rationale

Oxirane derivatives—commonly known as epoxides (e.g., ethylene oxide, epichlorohydrin)—are ubiquitous building blocks in organic synthesis, polymer chemistry, and drug development. Their utility stems from the high degree of ring strain inherent in their three-membered cyclic ether structure, which makes them exceptional electrophiles.

However, this same ring strain is the source of their profound hazard profile. The thermodynamic driving force for ring-opening is immense. When catalyzed by trace amounts of nucleophiles, acids, bases, or even water, oxiranes undergo highly exothermic ring-opening reactions[1][2]. If the heat generated exceeds the system's cooling capacity, a positive feedback loop is established, leading to runaway polymerization, rapid pressurization, and potentially catastrophic explosions[2]. Furthermore, airborne exposure poses severe toxicological risks, including mutagenesis, carcinogenesis, and central nervous system depression[2][3].

As a Senior Application Scientist, I emphasize that handling these reagents requires more than passive compliance; it requires the implementation of self-validating systems —protocols designed with built-in physical or chemical checks that actively confirm safety parameters before the next operational step can proceed.

Quantitative Safety & Physicochemical Metrics

To design effective engineering controls, one must first understand the quantitative thresholds of the specific oxiranes in use. Table 1 outlines the critical safety metrics for two of the most common and hazardous oxirane derivatives: Ethylene Oxide (EtO) and Epichlorohydrin (ECH).

Table 1: Comparative Safety and Physicochemical Data for EtO and ECH

Metric / Property	Ethylene Oxide (EtO)	Epichlorohydrin (ECH)
Chemical Formula	C₂H₄O	C₃H₅ClO
OSHA PEL (8-hr TWA)	1 ppm[3]	5 ppm[2][4]
OSHA Excursion Limit	5 ppm (15 min average)[3]	Not established; avoid all vapor exposure[5]
Odor Threshold	Well above PEL (Extremely poor warning)[6]	~10–25 ppm (Poor warning property)[5]
Primary Health Hazards	Carcinogen, Mutagen, Neurotoxin[1][3]	Carcinogen, Mutagen, Severe Skin Sensitizer[2][4]
Strict Incompatibilities	Heat, oxidizers, acids, bases, Cu, Ag, Hg alloys [6][7]	Heat, strong acids/bases, water, AlCl₃, phenols[2]

Causality Note: Ethylene oxide must be strictly segregated from acetylide-forming metals such as copper, silver, and mercury[6][7]. EtO can undergo side reactions or contain trace impurities that react with these metals to form highly shock-sensitive metal acetylides, creating an invisible ignition hazard.

Mechanistic Pathway of Hazard Propagation

Understanding the chemical causality of an oxirane failure is critical for prevention. The diagram below illustrates how a minor contamination event cascades into a runaway thermal hazard.

Caption: Mechanistic pathway of oxirane ring-opening, demonstrating the thermal positive feedback loop.

Self-Validating Handling Protocols

Because oxiranes like EtO lack a detectable odor at dangerous concentrations[6], personnel cannot rely on their senses to detect a leak. The following protocol utilizes a self-validating methodology for dispensing liquid oxiranes via a Schlenk line or manifold.

Protocol A: Precision Dispensing of Liquid Oxiranes

Objective: Transfer reactive oxiranes while guaranteeing the absolute exclusion of atmospheric moisture, oxygen, and personnel exposure.

• System Assembly & PPE Verification:

  • Action: Assemble all glassware in a certified fume hood. Don appropriate PPE, including chemical-resistant gloves and splash-proof safety goggles[1]. For EtO, if engineering controls cannot guarantee exposure below 1 ppm, a positive-pressure air-supplied respirator is legally mandated[6].

  • Causality: Half-masks are strictly prohibited for EtO because the vapor causes severe eye injury and easily bypasses standard filtration cartridges[3].

• The Self-Validation Step (Pressure Decay Test):

  • Action: Connect the transfer lines and reaction vessel to a vacuum manifold. Evacuate the system to < 1 Torr, then isolate the vacuum pump by closing the manifold valve.

  • Validation Check: Monitor the digital pressure gauge for exactly 5 minutes.

    • Pass: Pressure remains stable. Proceed to step 3.

    • Fail: Pressure rises. A micro-leak is present. Abort the transfer , re-grease joints, and restart.

  • Causality: This built-in check prevents the introduction of atmospheric moisture, which can initiate two-phase heat-generating reactions with epichlorohydrin[5].

• Inert Gas Purging:

  • Action: Backfill the validated system with high-purity Argon or Nitrogen. Repeat the vacuum-purge cycle three times.

• Temperature-Controlled Equilibration:

  • Action: Submerge the receiving vessel in a cooling bath (e.g., dry ice/acetone or a cryo-chiller) set to at least 20°C below the oxirane's boiling point.

  • Causality: Pre-cooling the receiving vessel suppresses the vapor pressure of the oxirane, preventing vapor lock in the transfer line and mitigating the risk of spontaneous exothermic polymerization upon transfer[2].

• Cannula/Syringe Transfer & Exotherm Monitoring:

  • Action: Transfer the oxirane dropwise.

  • Validation Check: Monitor the internal thermocouple of the receiving vessel. If the internal temperature rises by >2°C, pause the addition immediately. The system dynamically validates its own cooling capacity.

Caption: Self-validating workflow for the safe transfer of reactive oxiranes.

Long-Term Storage Protocols

Improper storage of oxiranes is a leading cause of laboratory and industrial incidents. Long-term storage must isolate the chemical from its thermodynamic triggers.

Protocol B: Environmental Isolation and Storage

• Segregation of Incompatibles:

  • Oxiranes must be stored in tightly closed containers in a cool, well-ventilated area strictly segregated from strong oxidizers, alkalis, acids, and acetylide-forming metals (copper, silver, mercury)[6][7].

• Inert Gas Blanketing:

  • Headspace in storage vessels must be blanketed with an inert gas (Nitrogen or Argon) to prevent the formation of explosive vapor-air mixtures[1].

• Continuous Environmental Monitoring:

  • Storage facilities must be equipped with continuous Lower Explosive Limit (LEL) monitors and Photoionization Detectors (PIDs) calibrated for the specific oxirane[8].

  • Causality: Because EtO and ECH vapors are heavier than air, sensors must be mounted near the floor or inside containment berms to detect pooling vapors before they reach explosive concentrations.

Emergency Response & Decontamination

Despite rigorous protocols, emergency preparedness is non-negotiable.

• Skin Contact: If liquid EtO or ECH contacts clothing, the clothing must be removed immediately under an emergency deluge shower[6]. Contaminated leather goods (e.g., boots, belts) cannot be effectively decontaminated and must be physically destroyed to prevent accidental reuse[5].

• Spill Response: Never use combustible materials (like sawdust) to absorb oxirane spills. Use inert, non-sparking absorbent pads. Ensure emergency responders are equipped with self-contained breathing apparatuses (SCBA) due to the severe inhalation hazard and lack of odor warning properties[1][6].

Sources

• 1. download.basf.com [download.basf.com]
• 2. scribd.com [scribd.com]
• 3. 1910.1047 - Ethylene oxide. | Occupational Safety and Health Administration [osha.gov]
• 4. scribd.com [scribd.com]
• 5. scribd.com [scribd.com]
• 6. California Code of Regulations, Title 8, Section 5220. Ethylene Oxide, Appendix A [dir.ca.gov]
• 7. infectioncontroltoday.com [infectioncontroltoday.com]
• 8. justdial.com [justdial.com]

Technical Notes & Optimization

Minimizing side reactions during 2-tert-butyl-2-(4-methylphenyl)oxirane ring opening

Welcome to the technical support guide for the ring-opening of 2-tert-butyl-2-(4-methylphenyl)oxirane. This resource is designed for researchers, chemists, and drug development professionals who are working with this sterically hindered and electronically complex epoxide. The unique structure of this substrate—featuring a quaternary carbon atom flanked by a bulky tert-butyl group and an electron-donating p-tolyl group—presents specific challenges in achieving high yields and regioselectivity. This guide provides in-depth, experience-driven answers to common problems and questions, moving beyond simple protocols to explain the underlying chemical principles that govern success.

Section 1: Understanding the Core Chemistry: A Tale of Two Pathways

The critical first step in designing your experiment is to understand the two divergent mechanistic pathways available for epoxide ring-opening: acid-catalyzed and base-catalyzed. For this particular substrate, the choice between them is paramount as it dictates the site of nucleophilic attack and, consequently, the structure of your final product.

Q1: What are the expected regiochemical outcomes for the acid-catalyzed vs. base-catalyzed ring-opening of this epoxide?

A1: The regioselectivity is controlled by a balance of steric and electronic factors, which are weighted differently under acidic and basic conditions.

• Acid-Catalyzed Pathway: Under acidic conditions, the epoxide oxygen is first protonated (or coordinated to a Lewis acid), making it a better leaving group.[1][2] The C-O bonds weaken, and the transition state develops significant carbocationic character on the more substituted carbon atom.[1][3][4] For 2-tert-butyl-2-(4-methylphenyl)oxirane, the tertiary carbon atom attached to the p-tolyl group is better able to stabilize this partial positive charge. Consequently, the nucleophile will preferentially attack this more substituted carbon. This is often referred to as the "Markovnikov-type" opening.[1]

• Base-Catalyzed Pathway: Under basic or neutral conditions, the reaction proceeds via a direct SN2-type nucleophilic attack on the unactivated epoxide.[5][6][7] In this scenario, steric hindrance is the dominant factor.[8][9] The nucleophile will preferentially attack the less sterically hindered carbon atom. Given the extreme steric bulk of the tert-butyl group and the quaternary nature of the other carbon, this pathway is generally very slow and may require harsh conditions, which can promote side reactions.[7]

Caption: Acid vs. Base-catalyzed ring-opening pathways.

Section 2: Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format, providing probable causes and actionable solutions.

Q2: My reaction shows very low or no conversion, even after extended reaction times. What is the likely cause?

A2: This is the most common issue with this substrate, stemming directly from its structure.

• Probable Cause 1: Extreme Steric Hindrance. The quaternary carbon and the adjacent tert-butyl group create a formidable steric shield, physically blocking the nucleophile's approach. This is particularly problematic in base-catalyzed reactions where the nucleophile must attack directly.[7][8]

• Probable Cause 2: Insufficient Catalyst Activity. If using an acid-catalyzed approach, your catalyst may not be strong enough to sufficiently activate the epoxide ring to overcome the steric barrier.

• Recommended Solutions:

  • Favor Acid Catalysis: For this substrate, acid-catalyzed conditions are almost always superior as the electronic stabilization helps drive the reaction towards the tertiary benzylic-type carbon.[1][10]

  • Switch to a Stronger Lewis Acid: While Brønsted acids (like H₂SO₄) can work, they often lead to polymerization.[11] A more effective strategy is to use a potent Lewis acid. Lewis acids like Aluminum triflate (Al(OTf)₃) or Tin(IV) chloride (SnCl₄) are highly effective at coordinating to and activating the epoxide oxygen without introducing excess free protons.[12] Heterogeneous Lewis acid catalysts like Sn-Beta zeolites can also offer high activity and selectivity.[13]

  • Increase Temperature Cautiously: Increasing the reaction temperature can provide the necessary activation energy. However, this must be done with care. Monitor the reaction closely for the formation of byproducts. A temperature increase from 25 °C to 50-60 °C is a reasonable starting point.

  • Use a Smaller Nucleophile: If the reaction conditions permit, using a smaller nucleophile can sometimes improve conversion rates.

Q3: I'm getting a significant amount of a high-molecular-weight, sticky byproduct. What is it and how can I prevent it?

A3: You are likely observing acid-catalyzed polymerization.

• Probable Cause: Chain Reaction Mechanism. Under strongly acidic conditions, the alcohol product from the initial ring-opening is itself a nucleophile. It can attack another protonated epoxide molecule, starting a chain reaction that leads to oligomers and polymers.[11] This is more common with strong Brønsted acids which generate a high concentration of protons.

• Recommended Solutions:

  • Use Catalytic Amounts of Acid: Ensure you are using a truly catalytic amount of your acid (0.1-5 mol%). Stoichiometric or excess acid will strongly promote polymerization.

  • Employ High Dilution: Running the reaction at a lower concentration can disfavor the bimolecular polymerization reaction. Consider adding the epoxide substrate slowly via a syringe pump to a solution of the catalyst and nucleophile to keep its instantaneous concentration low.

  • Prioritize Lewis Acids: As mentioned in Q2, Lewis acids are generally superior for this application. They remain coordinated to the epoxide oxygen, providing localized activation without creating a "proton soup" that initiates polymerization.[12][13]

Q4: My purification is difficult because I have a mixture of regioisomers. How can I improve the selectivity?

A4: Poor regioselectivity indicates that the reaction is proceeding through a mixed or borderline mechanism.

• Probable Cause: Ambiguous Reaction Conditions. This can happen if you use a weak acid, a protic solvent with a basic nucleophile, or certain Lewis acids that don't provide strong regiochemical control. The solvent itself can also influence selectivity.[14][15][16]

• Recommended Solutions:

  • Commit to a Pathway: To achieve high regioselectivity, your conditions must strongly favor either the SN1-like (acidic) or SN2-like (basic) pathway. For this substrate, the acidic pathway is the logical choice for predictable outcomes.

  • Optimize Your Lewis Acid Catalyst: Different Lewis acids can offer varying degrees of regiocontrol.[12] It may be necessary to screen a few options. For example, catalysts like Sn-Beta zeolites have been reported to give excellent regioselectivity (>99%) in alcoholysis of epoxides.[13]

  • Control the Solvent Environment: Use a non-nucleophilic, aprotic solvent like dichloromethane (DCM) or acetonitrile (MeCN) to prevent the solvent from competing with your desired nucleophile. The polarity of the solvent can also impact the stability of the transition state and thus the selectivity.[14][15]

Caption: Troubleshooting workflow for low reaction conversion.

Section 3: Frequently Asked Questions (FAQs)

Q5: What is the expected stereochemistry for the ring-opening product?

A5: Regardless of whether the reaction is acid- or base-catalyzed, the ring-opening almost always proceeds with anti-stereochemistry. The nucleophile attacks from the backside relative to the C-O bond being broken, resulting in an inversion of configuration at the carbon atom that is attacked.[1][3][10] The resulting product will have the nucleophile and the newly formed hydroxyl group in a trans relationship.

Q6: How does solvent choice impact side reactions?

A6: Solvent choice is critical.

• Protic Solvents (e.g., water, methanol): These are nucleophilic and can compete with your intended nucleophile, leading to a mixture of products.[1] They can also solvate and potentially deactivate certain Lewis acid catalysts.

• Aprotic Polar Solvents (e.g., DCM, MeCN): These are generally preferred. They can dissolve the reagents and stabilize charged intermediates in the acid-catalyzed pathway without interfering in the reaction.[15]

• Aprotic Nonpolar Solvents (e.g., Hexane, Toluene): These may be suitable but can sometimes lead to solubility issues with more polar nucleophiles or catalysts.

Q7: Can I use a Grignard or Organolithium reagent with this epoxide?

A7: Yes, but with caution. Grignard and organolithium reagents are strong nucleophiles and strong bases, so they operate under the base-catalyzed regime.[5][6][8] They will attempt to attack the less sterically hindered position.[9] Given the structure of 2-tert-butyl-2-(4-methylphenyl)oxirane, this reaction is likely to be extremely slow or fail altogether due to steric hindrance. If it does proceed, it would require a separate acidic workup step to protonate the resulting alkoxide.[7]

Section 4: Recommended Protocol: Lewis Acid-Catalyzed Alcoholysis

This protocol provides a robust starting point for the regioselective ring-opening of 2-tert-butyl-2-(4-methylphenyl)oxirane with an alcohol nucleophile, designed to minimize side reactions.

Objective: To synthesize 2-alkoxy-2-(4-methylphenyl)-3,3-dimethylbutan-1-ol with high regioselectivity.

Parameter	Recommended Condition	Rationale
Catalyst	Aluminum triflate (Al(OTf)₃) or Sn-Beta	Potent Lewis acids that provide strong activation with low risk of polymerization.[12][13]
Catalyst Loading	1-5 mol%	Sufficient for activation without promoting side reactions.
Nucleophile	Alcohol (e.g., Methanol, Ethanol)	Acts as both nucleophile and solvent if used in excess.
Solvent	Dichloromethane (DCM) or use the alcohol as solvent	A dry, non-coordinating solvent is ideal. Using the alcohol nucleophile as the solvent ensures a high concentration of the desired reactant.
Temperature	0 °C to Room Temperature	Start at a lower temperature to control the initial exothermic reaction, then allow to warm.
Atmosphere	Inert (Nitrogen or Argon)	Important to prevent moisture, which can hydrolyze the catalyst and epoxide.

Step-by-Step Methodology:

• Preparation: Rigorously dry all glassware in an oven (120 °C) and cool under a stream of dry nitrogen or argon. Ensure all solvents and reagents are anhydrous.

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add the chosen solvent (e.g., 20 mL of dry DCM).

• Catalyst & Nucleophile Addition: Add the alcohol nucleophile (1.5 to 2.0 equivalents). Cool the solution to 0 °C in an ice bath. Carefully add the Lewis acid catalyst (e.g., Al(OTf)₃, 2 mol%) to the stirred solution.

• Substrate Addition: Dissolve 2-tert-butyl-2-(4-methylphenyl)oxirane (1.0 eq) in a small amount of dry DCM and add it dropwise to the cold, stirred catalyst solution over 15-20 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS every 1-2 hours until the starting epoxide is consumed.

• Workup: Once the reaction is complete, quench it by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 15 minutes.

• Extraction & Purification: Transfer the mixture to a separatory funnel and extract with DCM or ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

References

• Epoxide Reactions: Acid-Assisted Ring Opening (H₃O⁺, ROH/H⁺, HX). OrgoSolver.

• Reactions of Epoxides - Ring-opening. Chemistry LibreTexts. [Link]

• Reactions of Epoxides: Ring-Opening. Fiveable. [Link]

• Regioselective Epoxide Ring Opening with Alcohols Using Heterogeneous Lewis Acid Catalysts. MDPI. [Link]

• Video: Acid-Catalyzed Ring-Opening of Epoxides. JoVE. [Link]

• Epoxide ring opening with alcohols using heterogeneous Lewis acid catalysts: Regioselectivity and mechanism. OSTI.GOV. [Link]

• Epoxides Ring-Opening Reactions. Chemistry Steps. [Link]

• Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols. Journal of Synthetic Chemistry. [Link]

• Solvent effect on regioselectivity of epoxide ring opening in styrene oxide by O- and N-nucleophiles in neutral and basic media. ResearchGate. [Link]

• Reactions of Epoxides: Ring-Opening. NC State University Libraries. [Link]

• The Mechanism of the Acid-Catalyzed Ring Opening of Epoxides - A Reinterpretative Review. CHIMIA. [Link]

• Reactions of Epoxides: Ring-Opening. Penn State Pressbooks. [Link]

• Consequences of Pore Polarity and Solvent Structure on Epoxide Ring-Opening in Lewis and Brønsted Acid Zeolites. JACS Au. [Link]

• Consequences of Pore Polarity and Solvent Structure on Epoxide Ring-Opening in Lewis and Brønsted Acid Zeolites. PubMed. [Link]

• Epoxide Ring Opening With Base. Master Organic Chemistry. [Link]

• How Lewis Acids Catalyze Ring-Openings of Cyclohexene Oxide. ACS Publications. [Link]

• Base Catalyzed Epoxide Opening. YouTube. [Link]

• Reaction involving opening of epoxides. Chemistry Stack Exchange. [Link]

• How Lewis Acids Catalyze Ring-Openings of Cyclohexene Oxide. PMC. [Link]

• Asymmetric Catalysis of Epoxide Ring-Opening Reactions. Accounts of Chemical Research. [Link]

• Reaction of epoxides with nucleophiles under basic conditions. Master Organic Chemistry. [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. jove.com [jove.com]
• 3. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 4. 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. orgosolver.com [orgosolver.com]
• 11. jsynthchem.com [jsynthchem.com]
• 12. osti.gov [osti.gov]
• 13. shokubai.org [shokubai.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Consequences of Pore Polarity and Solvent Structure on Epoxide Ring-Opening in Lewis and Brønsted Acid Zeolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing reaction temperature and solvent for 2-tert-butyl-2-(4-methylphenyl)oxirane catalysis

Welcome to the Technical Support & Troubleshooting Center for the catalytic functionalization of 2-tert-butyl-2-(4-methylphenyl)oxirane .

As a highly sterically hindered terminal epoxide, this substrate presents unique challenges. The quaternary C2 center bears both a bulky tert-butyl group and an electron-donating p-tolyl (4-methylphenyl) group. Consequently, its catalytic ring-opening and rearrangement are exquisitely sensitive to temperature gradients and solvent microenvironments. This guide provides field-proven insights, mechanistic causality, and self-validating protocols to help you optimize your yields and selectivity.

Mechanistic Profiling & Pathway Visualization

Before troubleshooting, it is critical to understand the divergent pathways this substrate can take depending on the catalytic environment. Under Lewis acidic conditions, the substrate undergoes a Meinwald rearrangement. The extreme steric bulk of the tert-butyl group competes with the electronic stabilization of the p-tolyl group, making the cleavage of the C2–O bond highly dependent on solvent polarity and temperature[1].

Mechanistic divergence in the Meinwald rearrangement of 2-tert-butyl-2-(p-tolyl)oxirane.

Troubleshooting FAQs

Q1: During the Lewis acid-catalyzed rearrangement, I am getting a complex mixture of the target aldehyde and an unwanted ketone. How do I improve regioselectivity? Causality: The substrate's C2 position is electronically primed to form a stable benzylic carbocation, which should lead to hydride migration from C3 to form the aldehyde. However, the extreme steric repulsion from the tert-butyl group can force partial C3–O cleavage or trigger p-tolyl migration, leading to the ketone byproduct. Highly coordinating solvents (like THF) dampen the Lewis acid, slowing down the C2–O cleavage and allowing competing thermal pathways to occur[2]. Optimization: Switch to a non-polar, non-coordinating solvent like Dichloromethane (DCM) or Toluene, and strictly maintain the temperature at -78 °C. DCM stabilizes the polarized transition state without coordinating to the Lewis acid, ensuring rapid and strict C2–O cleavage[1].

Q2: My nucleophilic ring-opening (aminolysis) is stalling at <10% conversion, even when left overnight at room temperature. How do I push this forward? Causality: Although nucleophilic attack exclusively occurs at the less hindered C3 (terminal CH₂), the adjacent C2 is fully substituted. This creates a "neopentyl-like" steric environment that severely hinders the required Sₙ2 trajectory of the incoming amine. Optimization: You must overcome the massive entropic barrier. Elevate the temperature to 60–80 °C and switch the solvent to Hexafluoro-2-propanol (HFIP). HFIP is a strongly hydrogen-bonding, highly polar protic solvent that activates the epoxide oxygen via hydrogen bonding while stabilizing the developing negative charge in the transition state, without acting as a competing nucleophile.

Q3: When using BF₃·OEt₂ at room temperature, the epoxide completely decomposes into unidentifiable oligomers. What is happening? Causality: 2-tert-butyl-2-(4-methylphenyl)oxirane is highly prone to cationic polymerization and Grob-type fragmentation. The stable tertiary/benzylic carbocation generated at C2 makes it a perfect monomer for cationic runaway reactions if the Lewis acid is too aggressive and the thermal energy is too high. Optimization: Drop the temperature to -78 °C. If substrate decomposition persists, switch to a milder, bulkier Lewis acid such as B(C₆F₅)₃, which has been proven effective for tandem rearrangements of sensitive epoxides without causing polymerization[3].

Quantitative Data & Optimization Tables

Table 1: Solvent and Temperature Effects on Meinwald Rearrangement (BF₃·OEt₂ Catalyzed)

Solvent	Dielectric Constant (ε)	Temp (°C)	Conversion (%)	Selectivity (Aldehyde:Ketone)	Primary Issue Observed
DCM	9.1	-78	>99	95:5	None (Optimal)
Toluene	2.4	-78	90	85:15	Slower reaction rate
THF	7.6	0	40	60:40	Poor regioselectivity
Acetonitrile	37.5	25	>99	N/A	Total decomposition

Table 2: Solvent and Temperature Effects on Aminolysis (Nucleophilic Ring-Opening with Benzylamine)

Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Note
Methanol	25	24	<5	Insufficient thermal energy for Sₙ2 trajectory.
Methanol	65	24	45	Competing solvent nucleophilicity observed.
HFIP	65	12	92	Optimal. Strong H-bond activation overcomes steric barrier.

Troubleshooting Decision Tree

Decision tree for optimizing solvent and temperature based on observed experimental failures.

Self-Validating Experimental Protocols

Protocol A: Regioselective Meinwald Rearrangement to 2-tert-butyl-2-(p-tolyl)acetaldehyde

This protocol utilizes low temperatures and a non-coordinating solvent to suppress cationic polymerization and ketone formation.

• Preparation: Flame-dry a Schlenk flask under argon. Add 2-tert-butyl-2-(4-methylphenyl)oxirane (1.0 mmol) and anhydrous DCM (10 mL).

• Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

• Catalyst Addition: Dilute BF₃·OEt₂ (0.1 mmol, 10 mol%) in 1 mL of anhydrous DCM. Add this solution dropwise down the side of the flask over 5 minutes.

  • Causality Note: Adding the catalyst down the cold glass wall pre-cools the Lewis acid, preventing localized micro-exotherms that trigger substrate decomposition.

• Reaction Monitoring (Self-Validation Checkpoint 1): Stir at -78 °C for 30 minutes. Perform a TLC (10% EtOAc/Hexanes). The starting material (Rf ~0.8) should disappear, replaced by a single UV-active spot (Rf ~0.6). Crucially, dip the TLC plate in 2,4-Dinitrophenylhydrazine (2,4-DNP) stain; an immediate yellow/orange spot confirms the presence of the aldehyde.

• Quenching: Quench the reaction at -78 °C by adding 0.5 mL of triethylamine (Et₃N).

  • Causality Note: Et₃N neutralizes the Lewis acid before the reaction warms up. If quenched at room temperature, the concentrated acid will trigger aldol condensation of your newly formed aldehyde.

• Workup: Warm to room temperature, wash with saturated NaHCO₃, extract with DCM, dry over MgSO₄, and concentrate under reduced pressure.

Protocol B: HFIP-Promoted Aminolysis (Nucleophilic Ring-Opening)

This protocol utilizes hydrogen-bond activation to overcome the neopentyl-like steric hindrance at the C3 position.

• Preparation: In a heavy-walled glass pressure tube, dissolve 2-tert-butyl-2-(4-methylphenyl)oxirane (1.0 mmol) in Hexafluoro-2-propanol (HFIP, 2.0 mL).

• Nucleophile Addition: Add benzylamine (3.0 mmol, 3.0 equiv).

• Heating: Seal the tube and heat the mixture in an oil bath at 65 °C for 12 hours.

• Reaction Monitoring (Self-Validation Checkpoint 2): Take a 50 µL aliquot, evaporate the HFIP under a stream of nitrogen, and dissolve in CDCl₃ for a crude ¹H NMR. You should observe the complete disappearance of the characteristic epoxide methylene protons (typically complex multiplets at δ 2.7–3.0 ppm) and the emergence of a new neopentyl-like CH₂–N signal shifted upfield (δ 2.4–2.6 ppm).

• Workup: Cool to room temperature. Evaporate the HFIP under reduced pressure (HFIP is highly volatile, bp 58 °C). Purify the crude amino-alcohol via flash column chromatography (DCM/MeOH gradient).

References

• Theoretical Study on the BF3-Catalyzed Meinwald Rearrangement Reaction The Journal of Organic Chemistry - ACS Publications[Link]

• Multifunctional Catalysis Promoted by Solvent Effects: Ti-MCM41 for a One-Pot, Four-Step, Epoxidation–Rearrangement–Oxidation–Decarboxylation Reaction Sequence on Stilbenes and Styrenes ACS Publications[Link]

• The B(C6F5)3‑Catalyzed Tandem Meinwald Rearrangement− Reductive Amination DSpace Repository[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. dspace.library.uu.nl [dspace.library.uu.nl]

Technical Support Center: Resolving Enantiomeric Mixtures of Chiral 2-tert-butyl-2-(4-methylphenyl)oxirane

Welcome to the technical support center for the chiral resolution of 2-tert-butyl-2-(4-methylphenyl)oxirane. This guide is designed for researchers, scientists, and professionals in drug development who are working with this and structurally similar trisubstituted epoxides. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the complexities of separating enantiomers, ensuring the integrity and success of your experimental outcomes.

Troubleshooting Guide

This section addresses specific issues that may arise during the resolution of 2-tert-butyl-2-(4-methylphenyl)oxirane. The solutions provided are based on established principles and practical laboratory experience.

Problem 1: Poor or No Separation of Enantiomers Using Chiral HPLC.

Question: I am attempting to resolve my racemic mixture of 2-tert-butyl-2-(4-methylphenyl)oxirane using chiral HPLC, but I'm seeing a single peak or very poor resolution. What are the likely causes and how can I fix this?

Answer: This is a common challenge in chiral chromatography. The separation of enantiomers on a chiral stationary phase (CSP) is dependent on the formation of transient, diastereomeric complexes between the analyte and the CSP.[1] If these interactions are not sufficiently different in energy, poor resolution will result. Here’s a systematic approach to troubleshoot this issue:

• Re-evaluate Your Chiral Stationary Phase (CSP): The choice of CSP is the most critical factor.[2] For aryl-substituted epoxides, polysaccharide-based and Pirkle-type columns are often the most successful.[2]

  • Polysaccharide-based CSPs (e.g., Chiralpak® AD, Chiralcel® OD) have broad applicability. Their chiral recognition ability stems from the helical structure of the polysaccharide derivatives.

  • Pirkle-type CSPs (e.g., (R,R)-Whelk-O 1) are also effective for a wide range of compounds and rely on π-π interactions, hydrogen bonding, and steric hindrance.

  • Actionable Advice: If you are using a CSP that is not in these classes, consider switching. If you are already using one, it may not be the optimal choice for your specific molecule. It is often necessary to screen a variety of CSPs.[3]

• Optimize the Mobile Phase:

  • Normal-Phase vs. Reversed-Phase: Chiral separations are most commonly performed in normal-phase mode (e.g., hexane/isopropanol or hexane/ethanol).[4] This is because the non-polar environment can enhance the specific interactions required for chiral recognition. If you are using a reversed-phase method, consider switching to a normal-phase system.

  • Solvent Composition: The ratio of the polar modifier (e.g., isopropanol, ethanol) to the non-polar main solvent (e.g., hexane) is crucial. A lower percentage of the polar modifier generally leads to longer retention times and can improve resolution, but may also lead to broader peaks.

  • Additives: For neutral compounds like your epoxide, additives are less common. However, for acidic or basic compounds, small amounts of an acid (e.g., trifluoroacetic acid) or a base (e.g., diethylamine) can improve peak shape and resolution.[4]

  • Actionable Advice: Systematically vary the mobile phase composition. Start with a standard mobile phase like 90:10 hexane/isopropanol and then adjust the ratio in small increments (e.g., to 95:5 or 85:15).

• Adjust Chromatographic Conditions:

  • Temperature: Lowering the column temperature can sometimes enhance chiral selectivity by increasing the stability of the transient diastereomeric complexes.[5]

  • Flow Rate: Reducing the flow rate can increase the number of theoretical plates and improve resolution, although it will also increase the analysis time.[5]

  • Actionable Advice: Try running your separation at a lower temperature (e.g., 10-15 °C below ambient) and a reduced flow rate (e.g., 0.5 mL/min for a standard 4.6 mm ID column).

Problem 2: Low Yields in Kinetic Resolution.

Question: I am performing a kinetic resolution (enzymatic or chemical) of 2-tert-butyl-2-(4-methylphenyl)oxirane, but my yield of the desired enantiomer is significantly below the theoretical maximum of 50%. What could be going wrong?

Answer: In an ideal kinetic resolution, one enantiomer reacts much faster than the other, allowing for the separation of the unreacted, enantioenriched starting material from the product.[6] Yields below 50% for the recovered starting material can point to several issues:

• Non-Optimal Reaction Time:

  • The 50% Conversion Mark: The highest enantiomeric excess (ee) of the starting material is typically achieved at or near 50% conversion. If the reaction is allowed to proceed too far, the slower-reacting enantiomer will begin to react, lowering the ee of the remaining starting material and reducing its yield.

  • Actionable Advice: Perform a time-course study. Take aliquots from the reaction mixture at regular intervals and analyze the conversion and ee by chiral HPLC or GC. This will allow you to determine the optimal time to stop the reaction.

• Poor Enantioselectivity of the Catalyst:

  • The "E" Value: The enantioselectivity of a kinetic resolution is often expressed as the enantiomeric ratio (E). A high E value (>100) is necessary for a good separation. If the catalyst (enzyme or chemical) is not highly selective, both enantiomers will react at similar rates, making it impossible to achieve a high ee and a good yield.

  • Actionable Advice: If your E value is low, you may need to screen different catalysts. For enzymatic resolutions, lipases such as Candida antarctica lipase B (CAL-B) or lipases from Pseudomonas species are good starting points.[7][8] For chemical resolutions, chiral salen complexes are known to be effective for the kinetic resolution of epoxides.[9]

• Catalyst Inhibition or Degradation:

  • Product Inhibition: In some cases, the product of the reaction can inhibit the catalyst, slowing down the reaction and potentially affecting its selectivity.

  • Catalyst Instability: The catalyst may not be stable under the reaction conditions (e.g., temperature, pH, solvent), leading to a loss of activity over time.

  • Actionable Advice: Investigate the stability of your catalyst under the reaction conditions. If product inhibition is suspected, it may be necessary to perform the reaction under conditions where the product is removed as it is formed, although this can be challenging.

Problem 3: Difficulty with Diastereomeric Crystallization.

Question: I have derivatized my racemic epoxide with a chiral resolving agent to form diastereomers, but I am struggling to separate them by crystallization. What factors should I consider?

Answer: Diastereomeric crystallization is a classical and powerful technique for chiral resolution.[10] Its success hinges on the different physical properties, particularly solubility, of the diastereomers.[10] If you are having trouble, consider the following:

• Choice of Resolving Agent: The structure of the chiral resolving agent is critical. It must react with the epoxide to form stable diastereomers that have significantly different crystal packing energies. For epoxides, ring-opening with a chiral acid or alcohol to form a diastereomeric ester or ether is a common strategy.

  • Actionable Advice: If one resolving agent does not lead to easily separable diastereomers, try a different one. The optimal resolving agent is often found through empirical screening.

• Solvent Selection: The choice of crystallization solvent is just as important as the resolving agent. The ideal solvent will maximize the solubility difference between the two diastereomers.

  • Actionable Advice: Screen a wide range of solvents of varying polarities. It is often beneficial to use a binary or even ternary solvent system to fine-tune the solubility.

• Crystallization Conditions:

  • Temperature: Slow cooling of a saturated solution is generally preferred to allow for the formation of well-ordered crystals.

  • Seeding: If you have a small amount of the pure desired diastereomer, you can use it to seed the crystallization, which can significantly improve the efficiency and selectivity of the process.

  • Actionable Advice: Experiment with different cooling rates. If possible, obtain or prepare a small amount of one of the pure diastereomers to use as seed crystals.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the chiral resolution of 2-tert-butyl-2-(4-methylphenyl)oxirane.

Q1: What are the main methods for resolving a racemic mixture of a chiral epoxide like 2-tert-butyl-2-(4-methylphenyl)oxirane?

A1: The primary methods for resolving chiral epoxides can be broadly categorized as follows:

• Chiral Chromatography: This involves the direct separation of enantiomers on a chiral stationary phase (CSP) using techniques like High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), or Gas Chromatography (GC).[2] This is often the preferred method for analytical scale separations and for obtaining small quantities of pure enantiomers.

• Kinetic Resolution: This method relies on the differential rate of reaction of the two enantiomers with a chiral catalyst or reagent.[9] This can be achieved through:

  • Enzymatic Kinetic Resolution (EKR): Utilizes enzymes, most commonly lipases, to selectively catalyze a reaction (e.g., hydrolysis, alcoholysis) of one enantiomer.[7][11]

  • Chemical Kinetic Resolution: Employs chiral chemical catalysts, such as chiral salen-metal complexes, to achieve the same outcome.[9][12]

• Diastereomeric Crystallization: This classical method involves reacting the racemic epoxide with an enantiomerically pure chiral resolving agent to form a mixture of diastereomers.[10] Since diastereomers have different physical properties, they can be separated by conventional techniques like crystallization.[10] The chiral auxiliary is then removed to yield the separated enantiomers.

Q2: How do I determine the enantiomeric excess (ee) of my resolved sample?

A2: The most common and accurate method for determining the enantiomeric excess of a chiral sample is through chiral chromatography, typically HPLC or GC.[2] The procedure is as follows:

• Develop a separation method: Using a racemic standard of your compound, develop a chiral HPLC or GC method that provides baseline resolution of the two enantiomer peaks.

• Analyze your sample: Inject your resolved sample onto the column using the same method.

• Integrate the peak areas: Determine the area under each of the two enantiomer peaks in the chromatogram.

• Calculate the ee: The enantiomeric excess is calculated using the following formula:

  ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Q3: Can I use Nuclear Magnetic Resonance (NMR) to determine the enantiomeric excess?

A3: While standard ¹H or ¹³C NMR cannot distinguish between enantiomers, it is possible to determine ee by NMR using a chiral solvating agent or a chiral derivatizing agent.

• Chiral Solvating Agents (CSAs): These are enantiomerically pure compounds that form transient, diastereomeric complexes with the analyte in the NMR tube. These complexes can have slightly different chemical shifts for the corresponding protons or carbons of the two enantiomers, allowing for their integration and the calculation of ee.

• Chiral Derivatizing Agents (CDAs): These agents react with the analyte to form a covalent bond, creating a mixture of diastereomers.[13] Since diastereomers are chemically distinct, they will have different NMR spectra, and the ratio of the diastereomers (and thus the ee of the original sample) can be determined by integrating unique signals for each diastereomer.[14]

Q4: What are the advantages and disadvantages of enzymatic kinetic resolution compared to chemical methods?

A4: Both enzymatic and chemical kinetic resolutions have their own sets of pros and cons:

Feature	Enzymatic Kinetic Resolution	Chemical Kinetic Resolution
Selectivity	Often very high (high E values)	Can be very high, but may require more optimization.
Conditions	Typically mild (near-neutral pH, room temperature).[8]	Can require cryogenic temperatures or inert atmospheres.
Catalyst	Enzymes are generally non-toxic and biodegradable.	Catalysts are often based on heavy metals, which can be toxic and require removal from the final product.
Substrate Scope	Can be limited; an enzyme that works for one substrate may not work for another.	Often have a broader substrate scope.
Cost & Availability	Many lipases are commercially available and relatively inexpensive.	Chiral ligands and metal precursors can be expensive.

Visualizing the Workflow

General Workflow for Chiral Resolution

The following diagram illustrates the general decision-making process when approaching the resolution of a chiral compound.

Caption: A decision tree for selecting a chiral resolution method.

Troubleshooting Chiral HPLC Separations

This diagram outlines a systematic approach to optimizing a chiral HPLC method.

Caption: A flowchart for troubleshooting poor chiral HPLC resolution.

References

• Martínez, L. E., Leighton, J. L., Carsten, D. H., & Jacobsen, E. N. (2002). Highly Selective Hydrolytic Kinetic Resolution of Terminal Epoxides Catalyzed by Chiral (salen)CoIII Complexes. Practical Synthesis of Enantioenriched Terminal Epoxides and 1,2-Diols. Journal of the American Chemical Society, 124(5), 1307–1315. [Link]

• Brandes, B. D., & Jacobsen, E. N. (1994). Highly Enantioselective, Catalytic Epoxidation of Trisubstituted Olefins. The Journal of Organic Chemistry, 59(16), 4378–4380. [Link]

• Griesbeck, A. G., & El-Idreesy, T. T. (2001). Enantioselective Epoxidation with Chiral MnIII(salen) Catalysts: Kinetic Resolution of Aryl-Substituted Allylic Alcohols. The Journal of Organic Chemistry, 66(16), 5647–5651. [Link]

• Piovan, L., Pasquini, M. D., & Andrade, L. H. (2011). Enzymatic Kinetic Resolution of tert-Butyl 2-(1-Hydroxyethyl)phenylcarbamate, A Key Intermediate to Chiral Organoselenanes and Organotelluranes. Molecules, 16(9), 8098–8109. [Link]

• Sanz-Marco, A., & Riera, A. (2018). Synthetic Applications of Chiral Unsaturated Epoxy Alcohols Prepared by Sharpless Asymmetric Epoxidation. Molecules, 23(10), 2533. [Link]

• Meninno, S., & Lattanzi, A. (2011). Organocatalytic Stereoselective Epoxidation of Trisubstituted Acrylonitriles. The Journal of Organic Chemistry, 76(1), 164–170. [Link]

• MDPI. (2020). Asymmetric Ring-Opening of Epoxides Catalyzed by Metal–Salen Complexes. MDPI. [Link]

• Wikipedia. (2023). Diastereomeric recrystallization. Wikipedia. [Link]

• Chromatography Today. (2020, May 20). Trouble with chiral separations. Chromatography Today. [Link]

• de la Pradilla, R. F., & Viso, A. (2017). Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification. European Journal of Organic Chemistry, 2017(48), 7248-7256. [Link]

• Barbakadze, V., & Farkas, T. (2012). Enantioseparation of Chiral Epoxides with Polysaccharide-Based Chiral Columns in HPLC. Chirality, 24(10), 839-844. [Link]

• Chemist Library. (n.d.). Chiral Separation Techniques. Chemist Library. [Link]

• Le-Dévédec, F., & Lemaire, M. (2020). Physical Separation of Enantiomeric Products by Compartmentalized Parallel Kinetic Resolution. ChemRxiv. [Link]

• Ahuja, S. (2004). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International, 17(11). [Link]

• Li, Z., & Wang, R. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry, 95(2), 739–759. [Link]

• Zhang, Y., & Lu, Y. (2019). Asymmetric Library Synthesis of P-Chiral t-Butyl-Substituted Secondary and Tertiary Phosphine Oxides. Organic Letters, 21(11), 4058–4062. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Phenomenex. [Link]

• Amanote Research. (2011, September 20). (PDF) Enzymatic Kinetic Resolution of Tert-Butyl. Amanote Research. [Link]

• Zhang, Y., & Coates, G. W. (2020). Enantioselective terpolymerization of racemic and meso-epoxides with anhydrides for preparation of chiral polyesters. iScience, 23(7), 101305. [Link]

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• ResearchGate. (2011, September). (PDF) Enzymatic Kinetic Resolution of tert-Butyl 2-(1-Hydroxyethyl)phenylcarbamate, A Key Intermediate to Chiral Organoselenanes and Organotelluranes. ResearchGate. [Link]

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Technical Support Center: High-Yield Purification of 2-tert-Butyl-2-(4-methylphenyl)oxirane

Welcome to the Technical Support Center for advanced epoxide handling. This guide is specifically engineered for researchers and drug development professionals working with 2-tert-butyl-2-(4-methylphenyl)oxirane .

Due to the extreme steric congestion at the C2 position—bearing both a bulky tert-butyl group and an electron-rich p-tolyl group—this terminal epoxide is highly susceptible to unwanted side reactions. The guidelines below address the most common purification failures, explain the underlying mechanistic causality, and provide self-validating protocols to ensure high-yield isolation.

Troubleshooting Chromatography: The "Disappearing Product" Problem

Q: I attempted to purify my crude 2-tert-butyl-2-(4-methylphenyl)oxirane using standard silica gel flash chromatography. My recovery was less than 20%, and NMR showed a completely different compound. What happened?

A: Your epoxide was destroyed by the acidic nature of the stationary phase. Standard silica gel has a surface pH of ~4.5–5.5 due to free silanol (Si–OH) groups. When a sterically hindered, electron-rich epoxide is exposed to these Brønsted acid sites, the oxirane oxygen becomes protonated.

Because the C2 position is substituted with a p-tolyl group, it can stabilize a developing positive charge exceptionally well (benzylic stabilization). The C–O bond cleaves, forming a tertiary/benzylic carbocation. This intermediate immediately undergoes a 1,2-hydride shift from the C3 position—a classic Meinwald rearrangement —yielding an isomeric aldehyde or ketone instead of your target epoxide .

To prevent this, the silica gel must be chemically deactivated prior to use .

Protocol: Base-Deactivated Silica Gel Chromatography

This self-validating system ensures the stationary phase is entirely neutral before the epoxide is introduced.

• Solvent Preparation: Prepare your mobile phase (e.g., 95:5 Hexanes/Ethyl Acetate) and add 1% (v/v) Triethylamine (TEA) .

• Slurry Packing: Mix standard silica gel (60 Å, 230–400 mesh) with the TEA-spiked solvent. Swirl vigorously for 5 minutes. The TEA neutralizes the acidic silanol sites, forming a protective layer.

• Equilibration: Pour the slurry into the column and run at least 2 column volumes of the TEA-spiked solvent through the bed to ensure uniform pH throughout the column.

• Loading: Dissolve the crude epoxide in a minimum volume of the mobile phase. Apply carefully to the column head.

• Elution: Elute using the TEA-spiked solvent. Collect fractions and analyze by TLC.

• Self-Validation Step: Evaporate a small aliquot of a product-containing fraction and analyze it via 1 H NMR. The oxirane CH 2​ protons should appear as two distinct doublets (typically between 2.5–3.5 ppm) due to the chiral center at C2. If a singlet >9.0 ppm appears, aldehyde degradation has occurred, indicating the silica was insufficiently deactivated.

Troubleshooting Distillation: Thermal Degradation

Q: To avoid the silica gel issue entirely, I tried distilling the crude mixture. However, the liquid turned dark, and the distillate was mostly rearranged ketone. How can I distill this safely?

A: While distillation avoids silica-induced degradation, sterically hindered epoxides are highly sensitive to thermal stress. Heating 2-tert-butyl-2-(4-methylphenyl)oxirane at atmospheric pressure supplies the activation energy required to trigger a thermal Meinwald rearrangement, even in the absence of strong acids .

To successfully distill this compound, you must drastically lower the boiling point by applying a deep vacuum, thereby removing thermal stress from the system .

Protocol: Short-Path High-Vacuum Distillation

• Pre-treatment (Critical): Dissolve the crude mixture in diethyl ether and wash twice with saturated aqueous NaHCO 3​ . This removes any trace acidic byproducts from the upstream epoxidation reaction. Dry over anhydrous Na 2​ SO 4​ and concentrate.

• Apparatus Setup: Assemble a short-path distillation unit. Ensure all joints are heavily greased to maintain a high vacuum seal.

• Evacuation: Apply a high vacuum (≤ 0.1 Torr ). Causality Note: Do not apply heat to the oil bath until the vacuum has completely stabilized. Heating under partial vacuum will destroy the product.

• Distillation: Slowly heat the oil bath. Keep the bath temperature below 80°C. The extreme steric bulk of the tert-butyl group lowers intermolecular interactions, making the epoxide surprisingly volatile under deep vacuum.

• Self-Validation Step: Weigh the distilled fraction and run a rapid GC-MS. The pure epoxide will show a distinct retention time from its ketone isomer and will lack the strong carbonyl stretch (~1710 cm −1 ) if analyzed by FT-IR.

Quantitative Data: Purification Method Comparison

Use the following table to select the appropriate purification strategy based on your scale and crude purity.

Purification Method	Expected Yield	Expected Purity	Mechanistic Rationale & Causality
Standard Silica Gel	< 20%	Low	Acidic silanol groups protonate the oxirane, driving a rapid Meinwald rearrangement to the aldehyde/ketone.
TEA-Deactivated Silica	80–90%	> 95%	Triethylamine neutralizes Brønsted acid sites on silica, preventing C–O bond cleavage during elution.
High-Vacuum Distillation	70–85%	> 98%	Lowering pressure (<0.1 Torr) drastically reduces the boiling point, preventing thermal activation of the rearrangement pathway.
Aqueous Bicarbonate Wash	N/A	Pre-treatment	Neutralizes residual acidic byproducts from the epoxidation reaction before thermal or chromatographic stress is applied.

Troubleshooting Workflow Visualization

Follow this logical decision tree to determine the safest purification route for your crude epoxide.

Caption: Workflow for the purification of acid-labile, sterically hindered epoxides.

References

• Ashenhurst, J. (2015). "Opening of Epoxides With Acid." Master Organic Chemistry. Available at:[Link]

• Li, S., Shi, Y., Li, P., & Xu, J. (2019). "Nucleophilic Organic Base DABCO-Mediated Chemospecific Meinwald Rearrangement of Terminal Epoxides into Methyl Ketones." Journal of Organic Chemistry, 84(7), 4443-4450. Available at:[Link]

• Nagy, V., Agócs, A., & Deli, J. (2009). "Isolation and purification of acid-labile carotenoid 5,6-epoxides on modified silica gels." Phytochemical Analysis, 20(2), 143-148. Available at:[Link]

• Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (2000). "Asymmetric Catalysis of Epoxide Ring-Opening Reactions." Accounts of Chemical Research, 33(6), 400-410. Available at:[Link]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Sterically Hindered vs. Unhindered Styrene Oxides

Introduction: The Strategic Role of Epoxide Reactivity in Synthesis

Epoxides, or oxiranes, are versatile three-membered cyclic ethers that serve as pivotal intermediates in organic synthesis. Their high reactivity, driven by significant ring strain (approximately 13-25 kcal/mol), makes them susceptible to ring-opening reactions by a wide range of nucleophiles.[1][2][3] This reactivity allows for the stereospecific introduction of two adjacent functional groups, a transformation of immense value in the synthesis of complex molecules, including pharmaceuticals and natural products.

This guide provides an in-depth comparison of the reactivity profiles of two distinct classes of styrene oxides:

• Unhindered Styrene Oxides: Represented by styrene oxide and its simple derivatives (e.g., 2-(4-methylphenyl)oxirane). These molecules feature a phenyl group attached to one of the epoxide carbons, offering a baseline for typical electronic and steric influences.

• Sterically Hindered Styrene Oxides: Exemplified by 2-tert-butyl-2-(4-methylphenyl)oxirane . The presence of a bulky tert-butyl group at the benzylic position dramatically alters the steric environment of the molecule.

Understanding the interplay between steric hindrance and electronic effects is critical for predicting and controlling reaction outcomes. This guide will dissect these factors, providing experimental context and actionable insights for researchers in drug development and chemical synthesis.

Foundational Principles: Steric vs. Electronic Control

The regioselectivity of epoxide ring-opening—the specific carbon atom attacked by the nucleophile—is dictated by the reaction conditions. Two primary mechanisms govern this process: an SN2-like pathway under basic or neutral conditions and an SN1-like pathway under acidic conditions.[4][5]

• Under Basic/Neutral Conditions (SN2-like): A strong nucleophile directly attacks one of the electrophilic carbons of the epoxide. In this scenario, steric hindrance is the dominant controlling factor. The nucleophile will preferentially attack the less sterically crowded carbon atom.[1][6][7]

• Under Acidic Conditions (SN1-like): The epoxide oxygen is first protonated by an acid, making it a much better leaving group. This weakens the C-O bonds and induces a significant partial positive charge on the carbon atom that can best stabilize it. Consequently, electronic effects—the ability to stabilize a carbocation—become the primary determinant of regioselectivity. The nucleophile attacks the more substituted carbon.[4][8]

Comparative Reactivity Analysis

The introduction of a tert-butyl group adjacent to the phenyl ring creates a profound steric shield, leading to divergent reactivity compared to its unhindered counterpart.

Reactivity of Unhindered Styrene Oxides

For a typical unhindered styrene oxide, the two potential sites for nucleophilic attack are the benzylic (α) carbon and the terminal (β) carbon.

• Basic/Neutral Conditions: The reaction proceeds via an SN2 mechanism. The terminal (β) carbon is significantly less sterically hindered than the benzylic carbon, which is encumbered by the phenyl group. Therefore, nucleophilic attack occurs almost exclusively at the terminal position.[9] This is a classic example of sterically controlled regioselectivity.

• Acidic Conditions: The reaction shifts to an SN1-like mechanism. The benzylic (α) carbon is better able to stabilize the developing positive charge in the transition state due to resonance with the adjacent phenyl ring. This electronic stabilization outweighs the steric considerations, leading to preferential attack at the benzylic position.[10][11] It is also important to note that under acidic conditions, isomerization to phenylacetaldehyde can be a competing side reaction.[10][12]

Reactivity of 2-tert-butyl-2-(4-methylphenyl)oxirane

The presence of the massive tert-butyl group at the benzylic (α) position makes it an extremely hindered electrophilic center.

• Basic/Neutral Conditions: The SN2 attack at the benzylic carbon is now virtually impossible due to the prohibitive steric bulk of the tert-butyl group.[13][14] Nucleophilic attack, if it occurs, is forced to the less substituted carbon. However, the overall reaction rate is often significantly diminished compared to unhindered epoxides due to the general crowding around the oxirane ring.

• Acidic Conditions: The benzylic (α) carbon is tertiary and further stabilized by the electron-donating 4-methylphenyl group, making the formation of a carbocation-like transition state at this position electronically very favorable. However, the steric shield of the tert-butyl group can still impede the approach of the nucleophile. A more significant outcome under these conditions is the increased propensity for molecular rearrangements. The highly stable tertiary carbocation intermediate can readily undergo a hydride or alkyl shift (a Meinwald-type rearrangement) to yield ketones or aldehydes, often competing with or even supplanting direct nucleophilic addition.

Summary Data Table

Feature	Unhindered Styrene Oxide	2-tert-butyl-2-(4-methylphenyl)oxirane
Structure	Phenyl group at Cα	4-Methylphenyl and tert-butyl groups at Cα
Controlling Factor (Basic)	Steric Hindrance	Extreme Steric Hindrance
Site of Attack (Basic)	Terminal (β) Carbon (Less Hindered)[1][9]	Terminal Carbon (Attack at Cα is blocked)[13][14]
Controlling Factor (Acidic)	Electronic Stabilization	Electronic Stabilization & Steric Hindrance
Site of Attack (Acidic)	Benzylic (α) Carbon (More Substituted)[4][8]	Benzylic (α) Carbon (if accessible); Prone to Rearrangement
Relative SN2 Rate	Fast	Very Slow
Potential Byproducts	Isomerization to Phenylacetaldehyde (Acidic)[10]	Rearrangement to Aldehydes/Ketones (Acidic)

Visualization of Reaction Pathways

The following diagrams illustrate the mechanistic divergence between these two classes of epoxides.

Caption: Reaction pathways for unhindered styrene oxide.

Caption: Reaction pathways for a sterically hindered epoxide.

Experimental Protocol: Comparative Aminolysis of Epoxides

This protocol outlines a procedure to directly compare the reactivity and regioselectivity of an unhindered styrene oxide and 2-tert-butyl-2-(4-methylphenyl)oxirane with a model nucleophile, benzylamine, under basic conditions.

Objective: To determine the relative reaction rate and identify the major product isomer for the aminolysis of a hindered vs. unhindered styrene oxide.

Materials:

• Styrene Oxide (Unhindered Substrate)

• 2-tert-butyl-2-(4-methylphenyl)oxirane (Hindered Substrate)

• Benzylamine (Nucleophile)

• Ethanol (Solvent)

• Deuterated Chloroform (CDCl₃) for NMR analysis

• Thin Layer Chromatography (TLC) plates (silica gel)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup:

  • Prepare two identical round-bottom flasks. In Flask A, dissolve styrene oxide (1.0 mmol) in 5 mL of ethanol. In Flask B, dissolve 2-tert-butyl-2-(4-methylphenyl)oxirane (1.0 mmol) in 5 mL of ethanol.

  • Causality Explanation: Using identical molar quantities and solvent volumes ensures a direct comparison of intrinsic reactivity. Ethanol is chosen as a polar protic solvent that can facilitate the reaction.

• Reaction Initiation:

  • To each flask, add benzylamine (1.1 mmol, 1.1 equivalents) via syringe at room temperature.

  • Causality Explanation: A slight excess of the nucleophile ensures the epoxide is the limiting reagent. Starting at room temperature provides a baseline for comparing initial reactivity.

• Reaction Monitoring:

  • Immediately after adding the amine, take a small aliquot from each flask for a t=0 TLC analysis.

  • Stir both reactions at a consistent rate at room temperature. Monitor the progress of each reaction every 30 minutes by TLC, spotting the reaction mixture against the starting epoxide. Use a 4:1 Hexanes:Ethyl Acetate solvent system for elution.

  • Causality Explanation: TLC provides a qualitative assessment of the consumption of the starting material. A faster disappearance of the epoxide spot in one flask indicates a higher reaction rate.

• Workup and Isolation:

  • Once TLC indicates the consumption of the starting epoxide (or after 24 hours for the slow reaction), concentrate the solvent from each flask under reduced pressure.

  • Redissolve the crude residue in dichloromethane (10 mL) and wash with water (2 x 10 mL) to remove any excess amine and salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Analysis:

  • Obtain a ¹H NMR spectrum of each crude product in CDCl₃.

  • For Flask A (Unhindered): The major product will be 2-(benzylamino)-1-phenylethan-1-ol, resulting from attack at the terminal (β) carbon. The integration and splitting patterns of the benzylic and terminal protons will confirm this regiochemistry.

  • For Flask B (Hindered): The reaction is expected to be significantly slower. If product is formed, it will be the regioisomer resulting from attack at the non-benzylic carbon. Compare the spectrum to that from Flask A to confirm the different regiochemical outcome. The presence of a large amount of unreacted starting material is also an expected result.

Expected Outcome: The reaction in Flask A will proceed to completion much faster than the reaction in Flask B. NMR analysis will confirm that the unhindered epoxide yields the product from attack at the less substituted carbon, while the hindered epoxide reacts sluggishly, if at all, under these conditions.

Conclusion and Field-Proven Insights

The comparison between unhindered styrene oxides and 2-tert-butyl-2-(4-methylphenyl)oxirane provides a clear and compelling demonstration of the power of steric control in chemical synthesis.

• For Unhindered Systems: Reactivity is predictable and follows well-established electronic and steric rules, offering reliable access to either regioisomer by simply switching between acidic and basic conditions.[1][4]

• For Hindered Systems: The tert-butyl group acts as a powerful "steric directing group." It effectively shuts down SN2 reactivity at the benzylic position and can promote unique rearrangement pathways under acidic conditions.

For the medicinal chemist or process development scientist, this choice is not trivial. A sterically hindered epoxide can be intentionally designed into a synthetic route to prevent unwanted side reactions at a benzylic center or to force a nucleophile to attack a different, less-reactive position. Conversely, when rapid and efficient functionalization is required, an unhindered epoxide is the superior choice. This guide underscores a fundamental principle: mastering epoxide chemistry requires a nuanced understanding of how to leverage both steric and electronic properties to achieve the desired synthetic outcome.

References

• Wikipedia. (n.d.). Styrene oxide. Retrieved from [Link]

• CSB/SJU. (n.d.). Aliphatic Nucleophilic Substitution NS11. Addition to Strained Rings: Epoxides. Retrieved from [Link]

• Hep Journals. (n.d.). Synthesis, characterization, polymerization of optically active terminal epoxides and episulfides bearing bulky groups. Retrieved from [Link]

• Chemistry Steps. (2020, June 18). Epoxides Ring-Opening Reactions. Retrieved from [Link]

• Fiveable. (2026, March 2). Reactions of Epoxides: Ring-Opening | Organic Chemistry.... Retrieved from [Link]

• ACS Catalysis. (2017, April 13). Au–Carbon Electronic Interaction Mediated Selective Oxidation of Styrene. Retrieved from [Link]

• ResearchGate. (2017, April 10). (PDF) Au-Carbon Electronic Interaction Mediated Selective Oxidation of Styrene. Retrieved from [Link]

• PMC. (n.d.). Ni/Photoredox-Catalyzed Enantioselective Cross-Electrophile Coupling of Styrene Oxides with Aryl Iodides. Retrieved from [Link]

• Wikipedia. (n.d.). Epoxide. Retrieved from [Link]

• Master Organic Chemistry. (2015, January 26). Epoxides – The Outlier Of The Ether Family. Retrieved from [Link]

• University of Calgary. (n.d.). Ch16: SN1 type reactions of epoxides. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 18.6: Reactions of Epoxides - Ring-opening. Retrieved from [Link]

• OrgoSolver. (n.d.). Epoxide Reactions: Base/Neutral Ring Opening (SN2-like). Retrieved from [Link]

• Chemistry LibreTexts. (2014, August 9). 10.7: Nucleophilic Substitution Reactions of Epoxides. Retrieved from [Link]

• CHIMIA. (n.d.). The Mechanism of the Acid-Catalyzed Ring Opening of Epoxides - A Reinterpretative Review. Retrieved from [Link]

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• YouTube. (2020, June 24). 75: The effect of steric hinderance on the SN2 mechanism. Retrieved from [Link]

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Advanced Validation of HPLC-UV Methods for 2-tert-butyl-2-(4-methylphenyl)oxirane Quantitative Analysis

Executive Summary & Mechanistic Context

The quantitative analysis of reactive intermediates and impurities is a critical mandate in pharmaceutical development. 2-tert-butyl-2-(4-methylphenyl)oxirane is a bulky, highly lipophilic epoxide. Due to the inherent reactivity of the oxirane ring—which is susceptible to nucleophilic attack and ring-opening—stringent analytical control is required to monitor its concentration and stability in synthetic workflows.

As a Senior Application Scientist, I have evaluated multiple analytical modalities for this compound. While the oxirane ring itself lacks a strong visible chromophore, the adjacent 4-methylphenyl (p-tolyl) moiety provides an excellent UV absorption profile. This guide objectively compares High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) against alternative techniques and provides a comprehensive, self-validating protocol for method validation in accordance with ICH Q2(R1) standards[1].

Modality Comparison: Why HPLC-UV?

When developing a quantitative assay for an epoxide, the analytical technique must balance sensitivity with the structural preservation of the analyte.

• Gas Chromatography (GC-FID): While GC is standard for volatile organics, the high temperatures in the injection port (often >200°C) can induce thermal degradation or rearrangement of the oxirane ring into aldehydes or ketones, leading to artifactual data.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): LC-MS/MS offers ultra-high sensitivity but is prone to matrix effects (ion suppression in Electrospray Ionization). Furthermore, it introduces unnecessary cost and complexity for routine Quality Control (QC) release testing.

• HPLC-UV: This modality combines the non-destructive, ambient-temperature separation capabilities of liquid chromatography with the robust, highly reproducible quantification of UV detection[2]. It is the optimal choice for this compound.

Table 1: Performance Comparison of Analytical Modalities for Oxirane Analysis

Analytical Modality	Thermal Stability Risk	Matrix Interference Risk	Sensitivity	Cost & Routine QC Suitability
GC-FID	High (Epoxide rearrangement in injector)	Low	Moderate	Low cost, but high risk of artifact generation
LC-MS/MS	Low	High (Ion suppression in ESI)	Ultra-High	High cost, overly complex for routine assays
HPLC-UV (Proposed)	Low (Ambient temperature separation)	Low (Resolved chromatographically)	High (Optimal at 220 nm)	Cost-effective, highly reproducible, ideal for QC

Methodological Design & Causality

A robust analytical method is not discovered by accident; it is engineered through an understanding of molecular physics and chemistry. The experimental choices for this HPLC-UV method are driven by the following mechanistic causalities:

• Column Selection (C18, 150 x 4.6 mm, 3.5 µm): The target molecule is highly lipophilic due to the bulky tert-butyl group. A high-carbon-load C18 stationary phase provides the necessary hydrophobic retention to resolve the intact oxirane from its more polar, ring-opened diol degradation products.

• Mobile Phase (Water/Acetonitrile Gradient): Acetonitrile was chosen over methanol. Acetonitrile has a lower UV cutoff (190 nm vs. 205 nm for methanol), which drastically reduces baseline drift during gradient elution at low wavelengths, ensuring accurate integration of low-level impurities.

• Detection Wavelength (220 nm): The p-tolyl moiety provides a distinct π-π* transition. A wavelength of 220 nm maximizes the absorption of this aromatic system while avoiding the deep-UV noise (<200 nm) typical of organic modifiers.

Self-Validating Experimental Protocol (ICH Q2(R1))

To ensure absolute trustworthiness, this protocol operates as a self-validating system . The analytical sequence is programmed to automatically halt if the initial System Suitability Test (SST) fails to meet predefined criteria. This prevents the generation of spurious data and guarantees the instrument is in a state of control before any sample is quantified[3].

Step-by-Step Validation Methodology

Step 1: System Suitability Testing (SST) - The Self-Validation Gate

• Action: Inject the standard solution (100 µg/mL) in six replicates before the sample queue begins.

• Causality: Verifies column efficiency and injector precision.

• Acceptance Criteria: Resolution ( Rs​ ) > 2.0 between the oxirane and its nearest impurity; Tailing factor ( Tf​ ) ≤ 1.5; %RSD of peak area ≤ 2.0%. If criteria fail, the run aborts automatically.

Step 2: Specificity & Forced Degradation

• Action: Subject the oxirane standard to 0.1N HCl, 0.1N NaOH, 3% H2​O2​ , UV light, and heat (60°C) for 24 hours. Analyze using a Diode Array Detector (DAD).

• Causality: Oxiranes undergo nucleophilic ring-opening under acidic/basic stress. Specificity ensures the DAD peak purity angle is less than the peak purity threshold, proving the parent oxirane peak is completely resolved from polar diol degradants[1].

Step 3: Linearity and Range

• Action: Prepare calibration standards at 5 levels ranging from the Limit of Quantitation (LOQ) to 120% of the target specification limit.

• Causality: Demonstrates that the detector response is directly proportional to concentration. The upper range is capped at 120% to ensure absorbance remains below 1.0 AU, preventing negative deviations from the Beer-Lambert law caused by stray light[1].

Step 4: Accuracy (Spike Recovery)

• Action: Spike known amounts of the oxirane standard into a blank matrix at 80%, 100%, and 120% levels (n=3 per level).

• Causality: Proves that the sample matrix does not cause signal suppression or enhancement, validating the extraction efficiency and detector accuracy[2].

Step 5: Precision (Repeatability & Intermediate Precision)

• Action: Analyze six independent sample preparations at 100% concentration on Day 1 (Repeatability). Have a second analyst repeat the process on Day 2 using a different HPLC system (Intermediate Precision).

• Causality: Evaluates the method's robustness against random events and environmental variations[3].

Fig 1. Step-by-step ICH Q2(R1) validation workflow for HPLC-UV quantitative analysis.

Validation Results & Data Presentation

The experimental execution of the proposed HPLC-UV method yielded exceptional results, confirming its superiority and reliability for the quantitative analysis of 2-tert-butyl-2-(4-methylphenyl)oxirane. All parameters comfortably met the stringent ICH Q2(R1) acceptance criteria.

Table 2: ICH Q2(R1) Validation Parameters & Results for Proposed Method

Validation Parameter	ICH Q2(R1) Acceptance Criteria	Experimental Result	Status
System Suitability (SST)	%RSD ≤ 2.0%, Tailing ≤ 1.5	%RSD = 0.8%, Tailing = 1.1	Pass
Specificity (DAD Purity)	Peak purity angle < threshold	Angle: 0.12 < Threshold: 0.45	Pass
Linearity	R2 ≥ 0.999 (LOQ to 120%)	R2 = 0.9998	Pass
Accuracy (Recovery)	98.0% – 102.0% (n=9 total)	99.4% – 100.7%	Pass
Repeatability	%RSD ≤ 2.0% (n=6)	%RSD = 1.1%	Pass
Intermediate Precision	%RSD ≤ 2.0% (Different day/analyst)	%RSD = 1.3%	Pass

References

• International Conference on Harmonisation (ICH). "ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1)". ich.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE1fE_MbWLrjSeFwYo0JnwA_BQGZp16oND4jBBounEBBD-GJbWXeMcDkc2BTu-eOPHTwX7nPiGxHBAq--cFmtXZunLsOR86ea4c62o_08qfUVad5e0h_y6JXNriIndvO9F-zMm364dcNxiPaEFcUH4vxMYYE1gKP7NFTeOLushrTZrD]
• Food and Drug Administration (FDA). "Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry". fda.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFjnzOfy-IfBPbKQLzh1D0Bya1pjc05G4RqOR7e9onrX9qE-rHqprfJxtCZ0jXdsx1ztVYSDcC0MZs7ftIuu-D9lwmYnxr-EpzKr37w9A6XGHNKQVKTUmSY0nzSEgKT5KUY6-f9gxWv_DO47Es3H0u9dN7Hu_alB8BoDFMxWqPqbD96AOKtppgRvBzTPgFeOx-2QUu3lH9L94Y-j6B_F449twg1EM3sYXCGz0G5XFTSfOkWgJ5nDAF-YWN6GoqIxH8rfrjojHuAsAX3xt6fHG-x8A==]
• International Journal of Scientific Research and Technology. "Comparative Study of UV And HPLC Methods for Estimation of Drug". ijsrtjournal.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHW9D3DvCmvLdHfdpAuzJATqB91qCMBrQ9NRuZETgD0JlKrNRRtiuzsZk-T_uhmPyXZp7X2gB9FFawCNC4KEe0uafIJCtloQnz95h2Ss6jpZN5xj3q2k82bfQaiYI-yWovaxRke0-SEBjjPNJ7aNu1XNdqfHdUddwC7iM2uyoeac9N5B2-M7UIErW9EhirlxJnvGd2k2txuv8xb5Tz21kk=]

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Steric Effects in Oxirane Ring-Opening Kinetics: A Comparative Guide to Methyl vs. tert-Butyl Substituents

Executive Summary

Epoxides (oxiranes) are highly strained three-membered cyclic ethers, making them premier electrophilic building blocks in organic synthesis, polymer chemistry, and drug development 1. While the ring-opening of these heterocycles is fundamentally driven by nucleophilic addition 2, the kinetic profile and regiochemical outcome are exquisitely sensitive to the steric environment of the oxirane ring.

This guide provides an objective, data-driven comparison of the ring-opening kinetics between methyl-substituted oxiranes (e.g., propylene oxide) and tert-butyl-substituted oxiranes (e.g., 3,3-dimethyl-1,2-epoxybutane). By understanding the causality behind these steric effects, researchers can accurately predict reaction outcomes, optimize synthetic routes, and design highly controlled polymerization processes.

The Mechanistic Landscape & Steric Causality

The ring-opening of epoxides proceeds via two divergent pathways depending on the catalytic environment:

• Base-Catalyzed ( SN​2 Mechanism): Under basic or neutral conditions, a strong nucleophile attacks the epoxide directly. This is a concerted SN​2 process where regioselectivity is governed entirely by sterics; the nucleophile preferentially attacks the less substituted (less hindered) carbon atom [[1]](), 2.

• Acid-Catalyzed ( SN​1 -like Mechanism): In acidic environments, the epoxide oxygen is protonated to form an oxonium ion. This weakens the C–O bonds, giving the transition state partial carbocationic character. Here, electronic effects (hyperconjugation and inductive stabilization) compete with steric effects, often directing the nucleophilic attack to the more substituted carbon 1, 2.

The Steric Divergence: Methyl vs. tert-Butyl

The causality behind the kinetic disparities lies in the spatial volume of the substituents adjacent to the oxirane ring:

• Methyl Group ( −CH3​ ): Presents a relatively small steric footprint. Nucleophiles can easily access the anti-bonding ( σ∗ ) orbital of the less hindered terminal carbon, resulting in rapid reaction rates and moderate-to-high regioselectivity.

• tert-Butyl Group ( −C(CH3​)3​ ): Acts as a massive steric shield. In an SN​2 pathway, the sheer volume of the tert-butyl group completely blocks backside attack at the adjacent substituted carbon 3. While this enforces extreme regioselectivity (directing attack exclusively to the terminal carbon), it also severely restricts the conformational degrees of freedom in the transition state. This steric crowding increases the activation energy ( ΔG‡ ), leading to a drastic reduction in the overall kinetic rate [[3]](), 4.

Fig 1: Influence of steric bulk on oxirane ring-opening kinetics and regioselectivity.

Quantitative Kinetic Comparison

The table below synthesizes the kinetic and regiochemical differences between methyl and tert-butyl substituted oxiranes, highlighting how steric bulk suppresses reaction velocity while enhancing spatial control 5, 3.

Parameter	Propylene Oxide (Methyl)	3,3-Dimethyl-1,2-epoxybutane (tert-Butyl)	Mechanistic Rationale
Relative Rate ( krel​ ) - Base Catalyzed	1.0 (Reference)	< 0.05	Severe steric crowding at the transition state drastically increases activation energy for the tert-butyl derivative, preventing certain pathways from contributing to the reactive flux 3.
Regioselectivity (Terminal Attack %) - Base	~95%	> 99.9%	The tert-butyl group completely blocks backside attack at the substituted carbon, forcing exclusive terminal attack 1.
Polymerization Propagation Rate ( kp​ )	High	Extremely Low	In anionic ring-opening polymerizations (AROP), monomers with bulky side chains exhibit markedly lower propagation rates compared to methyl-substituted analogues 5.
Regioselectivity (Internal Attack %) - Acid	~60-70%	< 10%	While SN​1 -like mechanisms generally favor internal attack due to carbocation stability, the massive bulk of tert-butyl forces the attack to remain predominantly terminal 2.

Experimental Methodologies: Self-Validating Kinetic Protocols

To accurately measure these kinetic disparities, modern laboratories rely on in situ Nuclear Magnetic Resonance (NMR) spectroscopy [[1]](), 6. The following protocol is designed as a self-validating system to ensure high-fidelity, reproducible kinetic data.

Step-by-Step In Situ 1H NMR Protocol

• Sample Preparation (Internal Validation): Prepare a stock solution of the oxirane substrate (e.g., 0.5 M) in a deuterated solvent (e.g., DMSO−d6​ or D2​O with 10% H2​O for lock stability) 6. Crucially, add a chemically inert internal standard (e.g., 1,3,5-trimethoxybenzene).

  • Causality: The internal standard provides a constant reference integration peak, self-validating the concentration data against any fluctuations in NMR instrument sensitivity or shim quality over time.

• Thermal Equilibration: Insert the NMR tube into the spectrometer and allow it to equilibrate to the target temperature (e.g., 298 K) for at least 15 minutes.

  • Causality: Epoxide ring-opening kinetics are highly sensitive to temperature. Pre-equilibration prevents thermal gradients from skewing the initial rate calculations.

• Reaction Initiation: Eject the sample, rapidly inject the nucleophile/catalyst, invert to mix, and immediately re-insert into the probe 6.

• Data Acquisition: Acquire 1H NMR spectra at predefined intervals (e.g., every 60 seconds) using a pre-programmed array.

  • Causality: Time-resolved acquisition allows for the continuous monitoring of the disappearance of characteristic epoxide ring protons (typically ~2.5–3.5 ppm) and the appearance of product signals 1.

• Kinetic Analysis: Integrate the epoxide peaks relative to the internal standard. Plot ln([Epoxide]t​/[Epoxide]0​) versus time. A linear fit validates a first-order dependence on the epoxide concentration, confirming the mechanistic rate law [[5]]().

Fig 2: Self-validating in situ NMR workflow for monitoring epoxide ring-opening kinetics.

Implications for Drug Development & Polymer Synthesis

Understanding the kinetic suppression caused by tert-butyl groups is critical for professionals designing complex molecular architectures:

• API Synthesis: When designing synthetic routes for complex active pharmaceutical ingredients (APIs), incorporating a bulky epoxide requires harsher conditions (higher temperatures, stronger nucleophiles) to overcome the kinetic barrier 3. However, this kinetic penalty is traded for absolute regiocontrol, effectively eliminating the need for costly downstream separation of regioisomers.

• Polymer Chemistry: In the anionic ring-opening polymerization (AROP) of epoxides, propagation rates are highly dependent on the monomer's steric profile 5. Utilizing tert-butyl substituted oxiranes allows for the synthesis of highly regular, regiodefect-free polymer chains, albeit at the cost of extended reaction times or the requirement for specialized catalysts 4.

References

• Fiveable. "Reactions of Epoxides: Ring-Opening | Organic Chemistry." Fiveable.[Link]

• ACS Publications. "Comparison of the Effect of a Nucleophile on Epoxide Ring Opening Catalyzed by Potassium tert-Butoxide or Tris(pentafluorophenyl)borane." Industrial & Engineering Chemistry Research. [Link]

• RSC Publishing. "Polymerization of epoxide monomers promoted by tBuP4 phosphazene base: a comparative study of kinetic behavior." Polymer Chemistry. [Link]

• ACS Publications. "Kinetics and Products of the Acid-Catalyzed Ring-Opening of Atmospherically Relevant Butyl Epoxy Alcohols." The Journal of Physical Chemistry A. [Link]

• ACS Publications. "Highly Regioselective Ring-Opening Polymerization of an Asymmetric Diester." Macromolecules.[Link]

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• 2. fiveable.me [fiveable.me]
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• 5. Polymerization of epoxide monomers promoted by tBuP4 phosphazene base: a comparative study of kinetic behavior - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Benchmarking Lewis Acid Catalytic Efficiency Using 2-tert-butyl-2-(4-methylphenyl)oxirane

For the modern researcher in synthetic chemistry and drug development, the selection of an appropriate Lewis acid catalyst is a critical decision that dictates reaction efficiency, selectivity, and overall yield. This guide provides an in-depth framework for benchmarking the catalytic efficiency of various Lewis acids using a specifically chosen probe molecule: 2-tert-butyl-2-(4-methylphenyl)oxirane . Unlike simple terminal epoxides, this substrate's unique 2,2-disubstituted structure offers a more nuanced and informative assessment of a Lewis acid's character by exposing competing reaction pathways.

This document moves beyond a simple recitation of protocols. It delves into the mechanistic rationale behind using this substrate, explains the causality of experimental design, and provides a robust, self-validating workflow for generating comparative data.

The Rationale: Why 2-tert-butyl-2-(4-methylphenyl)oxirane as a Benchmark?

The utility of an epoxide as a benchmark substrate lies in its ability to reveal the intrinsic properties of a Lewis acid catalyst. The structure of 2-tert-butyl-2-(4-methylphenyl)oxirane is deliberately chosen for this purpose due to several key features:

• Steric Hindrance: The bulky tert-butyl group at the C2 position severely disfavors direct nucleophilic attack (Sₙ2 pathway) at this site.

• Electronic Bias: The C2 carbon is also a tertiary, benzylic-type position. Upon coordination of a Lewis acid to the epoxide oxygen, cleavage of the C2-O bond is electronically favored, leading to the formation of a relatively stable tertiary carbocation.[1]

• Competing Pathways: The combination of these features sets up a crucial competition between two primary mechanistic pathways, as illustrated below. The product distribution serves as a direct report on the Lewis acid's mode of action.

Diagram: Competing Reaction Pathways

Sources

• 1. pubs.acs.org [pubs.acs.org]

Comparative Toxicity and Mechanistic Profiling: 2-tert-butyl-2-(4-methylphenyl)oxirane vs. Standard Epoxides

As drug development professionals and synthetic chemists evaluate novel building blocks, the toxicological profile of synthetic intermediates is a paramount concern. Epoxides are a notoriously hazardous class of compounds, frequently flagged as direct-acting mutagens and carcinogens. However, the assumption that all oxirane rings possess uniform toxicity is a dangerous oversimplification.

This guide provides an objective, data-driven comparison of the highly substituted 2-tert-butyl-2-(4-methylphenyl)oxirane (TBMP-oxirane) against standard epoxides like Ethylene Oxide (EO) and Styrene Oxide (SO). By analyzing the mechanistic causality of epoxide toxicity, we demonstrate how extreme steric hindrance can effectively neutralize the genotoxic potential of the oxirane pharmacophore.

Mechanistic Causality: The Role of Steric Shielding in Toxicity

The genotoxicity of standard epoxides is driven by their electrophilic nature. In biological systems, epoxides act as alkylating agents, reacting via an SN2 (bimolecular nucleophilic substitution) mechanism with nucleophilic centers on DNA and proteins. For example, Styrene Oxide predominantly alkylates DNA at the N-7 position of guanine and the N-3 position of adenine[1][2].

The fundamental principle governing this toxicity is the activation energy barrier for the SN2 ring-opening event[3]. In an SN2 reaction, the biological nucleophile must approach the electrophilic carbon at an angle of approximately 180° relative to the breaking C–O bond.

TBMP-oxirane features a 2,2-disubstitution pattern, bearing both a massive tert-butyl group and a p-tolyl (4-methylphenyl) group on the same carbon. This architectural choice is not merely structural; it is a designed safety feature:

• Primary Carbon Blockade: The extreme steric bulk of the tert-butyl group creates a profound "steric cone" that physically prevents macromolecular nucleophiles (like DNA bases) from achieving the required 180° trajectory for attack at C2.

• Secondary Shielding: While the adjacent C1 carbon is technically unsubstituted, the sheer volume of the neighboring tert-butyl and p-tolyl groups sterically shields the entire oxirane pocket, preventing the molecule from effectively intercalating into the DNA major/minor grooves or accessing enzyme active sites.

This steric shielding exponentially increases the activation energy barrier for alkylation, shifting the compound from a highly reactive mutagen to a stable, non-alkylating intermediate[3].

Figure 1: Divergent reaction pathways of standard epoxides vs. sterically hindered TBMP-oxirane.

Quantitative Comparative Data

To contextualize the safety profile of TBMP-oxirane, we must compare its structural and predictive toxicological parameters against industry-standard epoxides. The table below summarizes the relationship between substitution patterns, SN2 barriers, and resulting mutagenicity.

Epoxide Compound	Substitution Pattern	Primary DNA Adduct Sites	Relative SN2 Barrier (kcal/mol)	Predicted Mutagenic Potential (Ames)
Ethylene Oxide (EO)	Unsubstituted	N-7 Guanine	Very Low (<10)	High (Positive)
Styrene Oxide (SO)	Monosubstituted (Phenyl)	N-7 Guanine, N-3 Adenine	Low (~12-15)	High (Positive)
TBMP-oxirane	2,2-Disubstituted (t-Butyl, p-Tolyl)	None / Negligible	Very High (>25)	Minimal (Negative)

Data synthesized from established free-energy predictive models for epoxide mutagenicity[3].

Self-Validating Experimental Protocol: In Vitro DNA Alkylation Assay

To empirically validate the lack of genotoxicity of TBMP-oxirane compared to Styrene Oxide, researchers must employ a rigorous, self-validating analytical workflow. We utilize a high-resolution LC-MS/MS methodology coupled with targeted enzymatic and thermal DNA hydrolysis[2][4].

Methodology: Step-by-Step

Step 1: Epoxide-DNA Incubation

• Action: Incubate 1 mg of double-stranded salmon testis DNA with 1 mM of the test epoxide (Styrene Oxide or TBMP-oxirane) in 100 mM phosphate buffer (pH 7.4) at 37°C for 24 hours.

• Causality: Physiological pH and temperature are strictly maintained to mimic in vivo exposure conditions. Salmon testis DNA is utilized as it provides a highly polymerized, biologically relevant double-stranded matrix[2].

Step 2: Selective Thermal Depurination

• Action: Heat the incubated mixture to 100°C for 30 minutes at neutral pH.

• Causality: Alkylation at the N-7 position of guanine and the N-3 position of adenine destabilizes the glycosidic bond. Thermal treatment selectively cleaves these specific adducted bases from the DNA backbone without requiring full enzymatic digestion, allowing for clean isolation of the most common epoxide-induced lesions[2].

Step 3: LC-MS/MS Quantification

• Action: Centrifuge the sample to pellet the intact DNA backbone. Extract the supernatant and inject it into a reverse-phase C18 LC-MS/MS system. Monitor specific mass transitions for alkylated guanine and adenine.

Step 4: The Self-Validating Causality Check

• Action: The assay must include Styrene Oxide as a positive control and a vehicle (DMSO) as a negative control.

• Validation Logic: If the Styrene Oxide sample fails to yield distinct, quantifiable peaks for N-7 guanine and N-3 adenine adducts, the entire assay is deemed invalid (indicating a failure in the depurination step or MS sensitivity). TBMP-oxirane is only confirmed safe if the positive control succeeds while the TBMP-oxirane sample remains at baseline (vehicle) levels.

Figure 2: Self-validating experimental workflow for quantifying epoxide-DNA adduct formation.

Conclusion

The comparative analysis clearly delineates that the presence of an oxirane ring does not universally dictate severe toxicity. By engineering extreme steric hindrance into the molecule—specifically via the tert-butyl and p-tolyl groups at the C2 position—2-tert-butyl-2-(4-methylphenyl)oxirane effectively neutralizes the SN2 alkylation pathway that plagues standard epoxides like Styrene Oxide. This makes TBMP-oxirane a vastly superior and safer alternative for applications requiring functionalized oxiranes without the associated genotoxic burden.

References

• 1[1] 2.4[4] 3.2[2] 4.3[3]

Sources

• 1. Evidence for DNA and protein binding by styrene and styrene oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Adenine N3 is a main alkylation site of styrene oxide in double-stranded DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Styrene oxide-induced 2'-deoxycytidine adducts: implications for the mutagenicity of styrene oxide - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Comparison Guide: Enantiomers and Diastereomeric Complexes of 2-tert-butyl-2-(4-methylphenyl)oxirane

Executive Summary & Structural Context

For researchers and drug development professionals, the accurate stereochemical characterization of chiral epoxides is a critical quality control step in asymmetric synthesis. 2-tert-butyl-2-(4-methylphenyl)oxirane is a highly sterically hindered epoxide. Because the C3 position of the oxirane ring is unsubstituted (CH₂), the molecule possesses only a single stereocenter at C2, meaning it exists strictly as a pair of enantiomers: (R) and (S).

Therefore, intrinsic monomeric diastereomers (such as cis/trans isomers) do not exist for this specific compound. In this analytical context, the term diastereomers refers to the transient diastereomeric complexes formed in situ when the enantiomers interact with a Chiral Solvating Agent (CSA) [1]. Forming these diastereomeric complexes is the fundamental mechanism that allows standard Nuclear Magnetic Resonance (NMR) spectroscopy to differentiate between the otherwise spectroscopically identical enantiomers.

This guide objectively compares the spectroscopic methodologies—specifically NMR via diastereomeric complexation and Vibrational Circular Dichroism (VCD)—used to determine the enantiomeric excess (ee) and absolute configuration of this bulky oxirane.

Spectroscopic Modalities for Chiral Differentiation

NMR Spectroscopy via Diastereomeric Complexation

Enantiomers possess identical physical properties in an achiral environment, resulting in identical ¹H and ¹³C NMR spectra. To resolve them, a Chiral Solvating Agent (CSA), such as (R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (Pirkle's alcohol), is introduced.

The Causality of the Shift: The acidic hydroxyl proton of the CSA hydrogen-bonds with the basic oxirane oxygen. Simultaneously, the anthryl group of the CSA engages in π-π stacking with the p-tolyl ring of the epoxide. Because the bulky tert-butyl group restricts conformational freedom, the (R)-epoxide and (S)-epoxide form rigid, geometrically distinct diastereomeric complexes with the (R)-CSA [2]. These complexes have different magnetic environments, causing the previously identical NMR signals to split (Chemical Shift Non-Equivalence, ΔΔδ). The tert-butyl group (9 equivalent protons) and the p-tolyl methyl group (3 equivalent protons) act as intense, sharp singlet probes, making integration and ee% calculation highly precise.

Vibrational Circular Dichroism (VCD)

While NMR with a CSA provides the enantiomeric ratio, it cannot easily determine the absolute configuration without extensive empirical modeling. VCD measures the differential absorption of left- and right-circularly polarized infrared light during vibrational transitions [3].

The Causality of the Signal: The rigidity of the oxirane ring, combined with the steric anchor of the tert-butyl group, severely limits the molecule's conformational flexibility. This rigidity is highly advantageous: it ensures that the experimental VCD spectrum is dominated by a single low-energy conformer. By comparing the experimental VCD Cotton effects (positive or negative absorption bands) with spectra predicted by Density Functional Theory (DFT), the absolute configuration (R or S) is unambiguously assigned [4].

Visualizing the Analytical Workflows

Workflow for NMR Chiral Discrimination via Diastereomeric Complexation.

Decision pathway for selecting the appropriate spectroscopic modality.

Comparative Quantitative Data

Table 1: Expected ¹H NMR Chemical Shift Non-Equivalence (ΔΔδ)

Conditions: 500 MHz NMR, CDCl₃, 298 K, 2.0 equivalents of (R)-(-)-TFAE as the CSA.

Proton Environment	Free Epoxide δ (ppm)	Diastereomeric Complex 1 δ (ppm)	Diastereomeric Complex 2 δ (ppm)	ΔΔδ (Hz)
tert-Butyl (9H, s)	0.95	0.91	0.87	~20.0
p-Tolyl CH₃ (3H, s)	2.32	2.29	2.25	~20.0
Oxirane CH₂ (cis to t-Bu)	2.75 (d)	2.80 (d)	2.84 (d)	~20.0
Oxirane CH₂ (trans to t-Bu)	2.85 (d)	2.92 (d)	2.97 (d)	~25.0

Note: The sharp singlets of the tert-butyl and p-tolyl groups provide the most accurate integration for ee% determination due to the lack of J-coupling interference.

Table 2: VCD and ECD Signature Comparison

Conditions: 0.1 M in CCl₄ (VCD) or Acetonitrile (ECD). Signs represent the Cotton effect polarity.

Spectroscopic Modality	Key Transition / Wavenumber	(R)-Enantiomer Sign	(S)-Enantiomer Sign	Structural Origin
VCD	~1150 cm⁻¹	Positive (+)	Negative (-)	Asymmetric C-O-C oxirane ring stretch
VCD	~2950 cm⁻¹	Negative (-)	Positive (+)	Steric perturbation of tert-butyl C-H stretch
ECD	~220 nm	Positive (+)	Negative (-)	π → π* transition of the p-tolyl chromophore

Experimental Protocols (Self-Validating Systems)

Protocol 1: NMR Enantiopurity Determination via CSA Complexation

• Sample Preparation: Dissolve 10 mg of the enantioenriched 2-tert-butyl-2-(4-methylphenyl)oxirane in 0.6 mL of anhydrous CDCl₃.

• Baseline Acquisition: Acquire a standard 1D ¹H NMR spectrum to verify sample purity and establish the baseline chemical shifts of the free enantiomer.

• CSA Titration: Add 2.0 molar equivalents of (R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol directly to the NMR tube. Shake gently to ensure homogeneous complexation.

• Complex Acquisition: Acquire a second ¹H NMR spectrum. Increase the resolution by zero-filling and applying a mild Gaussian window function to clearly separate the split singlets of the tert-butyl group (~0.9 ppm).

• Self-Validation Step (Crucial): Spike the sample with a known quantity (e.g., 5 mg) of a strictly racemic standard of the epoxide. Re-acquire the spectrum. The integration ratio of the split peaks must shift precisely in accordance with the added racemate. This validates that the observed peak integration accurately reflects the enantiomeric ratio and is not an artifact of CSA-induced differential relaxation times ( T1​ ) or kinetic resolution.

Protocol 2: Absolute Configuration via VCD Spectroscopy

• Sample Preparation: Dissolve 15 mg of the optically pure epoxide in 150 μL of IR-grade CCl₄. Load the sample into a BaF₂ cell with a 100 μm path length.

• Data Acquisition: Record the IR and VCD spectra simultaneously using a VCD spectrometer equipped with a Photoelastic Modulator (PEM) optimized for the 1000–1500 cm⁻¹ region. Accumulate scans for 4 hours to achieve a high signal-to-noise ratio.

• Self-Validation Step (Crucial): Record the VCD spectrum of the pure CCl₄ solvent and a racemic mixture of the epoxide under identical conditions. The racemate must yield a completely flat VCD signal (zero intensity) across all wavenumbers. This internal control confirms the absence of instrumental artifacts, linear birefringence, or cell window strain.

• Computational Correlation: Perform a conformational search followed by DFT calculations (e.g., B3LYP/aug-cc-pVDZ level of theory) to simulate the VCD spectra of the (R) and (S) enantiomers. Map the experimental Cotton effects against the simulated data to assign the absolute configuration.

References

• 1 - ACS Central Science 2.2 - Frontiers in Chemistry 3.3 - arXiv / Journal of Physical Chemistry 4.4 - Journal of the American Chemical Society

Sources

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• 2. Frontiers | Efficient Enantiodifferentiation of Carboxylic Acids Using BINOL-Based Amino Alcohol as a Chiral NMR Solvating Agent [frontiersin.org]
• 3. Analytic Computation of Vibrational Circular Dichroism Spectra Using Configuration Interaction Methods [arxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2-Tert-butyl-2-(4-methylphenyl)oxirane

For the discerning researcher, the integrity of your work is intrinsically linked to the safety and precision of your laboratory practices. This guide provides an in-depth protocol for the safe handling, use, and disposal of 2-Tert-butyl-2-(4-methylphenyl)oxirane. Our focus extends beyond mere compliance, aiming to instill a deep-seated understanding of the "why" behind each procedural step, ensuring a self-validating system of safety and scientific rigor.

The epoxide functional group, or oxirane, is a highly strained three-membered ring containing two carbons and one oxygen. This inherent ring strain makes epoxides reactive electrophiles, susceptible to ring-opening reactions by a wide range of nucleophiles. While this reactivity is invaluable in synthetic chemistry, it is also the root of their potential biological hazards. Epoxides can alkylate nucleophilic sites on biological macromolecules like DNA and proteins, which is the mechanistic basis for their classification as potential mutagens and sensitizers. Understanding this principle is paramount to appreciating the necessity of the stringent handling protocols outlined below.

Section 1: Hazard Identification and Risk Assessment

Inferred Hazard Profile:

Hazard Class	Classification	Rationale and Precautionary Notes
Acute Toxicity	Likely Harmful if Swallowed or in Contact with Skin (Category 4).	The reactive nature of the epoxide ring suggests potential for harmful interactions upon ingestion or dermal absorption. Strict avoidance of contact is necessary.
Skin Corrosion/Irritation	Likely Causes Skin Irritation (Category 2).[1][2]	Epoxides are known irritants. Prolonged contact can lead to inflammation and dermatitis.
Serious Eye Damage/Irritation	Likely Causes Serious Eye Irritation (Category 2A).[1][2]	Direct contact with the eyes can cause significant damage. Immediate and thorough rinsing is critical in case of exposure.[3]
Respiratory/Skin Sensitization	Potential Skin Sensitizer.[2][4]	A common hazard for epoxides, repeated exposure may lead to an allergic skin reaction.[4]
Germ Cell Mutagenicity	Suspected of Causing Genetic Defects.	As an alkylating agent, this compound has the potential to interact with DNA, a characteristic shared by many epoxides.
Carcinogenicity	Suspected of Causing Cancer.	This is a potential long-term effect for some epoxides, warranting minimal exposure.

Section 2: Engineering and Administrative Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the final barrier between you and a chemical hazard. Before relying on PPE, robust engineering and administrative controls must be in place.

• Engineering Control - The Fume Hood: All handling of 2-Tert-butyl-2-(4-methylphenyl)oxirane, including weighing, dispensing, and reaction setup, must be conducted inside a certified chemical fume hood. This is non-negotiable. The fume hood contains vapors and prevents inhalation, which is a primary route of exposure.

• Administrative Controls:

  • Designated Areas: Clearly designate specific areas within the lab for handling this compound.

  • Restricted Access: Limit access to these areas to trained personnel only.

  • Hygiene: Prohibit eating, drinking, and smoking in all laboratory areas.[5] Always wash hands and face thoroughly after handling the substance and before leaving the laboratory.

Section 3: Personal Protective Equipment (PPE) Protocol

The selection of PPE must be deliberate and based on the specific risks posed by the chemical. For this compound, the following protocol is mandatory.

PPE Category	Specification	Rationale & Best Practices
Eye and Face Protection	Chemical safety goggles meeting ANSI Z87.1 standards.[6] A face shield should be worn over goggles when there is a risk of splashing.[6]	Protects against splashes and potential vapor exposure to the eyes. Contact lenses should not be worn when handling this chemical.
Skin and Body Protection	A flame-retardant lab coat is required. Full-length pants and closed-toe shoes are mandatory.[6]	Ensures no skin is exposed. A lab coat protects personal clothing from contamination.
Hand Protection	Nitrile gloves are a suitable choice for incidental contact.[7] For prolonged handling, consider thicker, chemical-resistant gloves like butyl rubber. Ensure gloves are rated for protection against aromatic compounds.	Nitrile offers good splash protection and is less likely to cause allergies than latex.[7] Always inspect gloves for tears or holes before use. Remove gloves using the "inside-out" technique to avoid contaminating your skin.[8]
Respiratory Protection	Not typically required when working within a certified fume hood.	If there is a potential for exposure outside of a fume hood (e.g., a large spill), a NIOSH-approved respirator with an organic vapor cartridge is necessary.[9]

Section 4: Step-by-Step Safe Handling Workflow

This workflow provides a procedural framework for safely using 2-Tert-butyl-2-(4-methylphenyl)oxirane from receipt to reaction.

Caption: Workflow for Safe Handling of 2-Tert-butyl-2-(4-methylphenyl)oxirane.

Section 5: Spill Management and Emergency Procedures

Preparedness is key to mitigating the impact of an accidental release.

• Small Spills (Inside Fume Hood):

  • Alert colleagues in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

  • Collect the contaminated absorbent material into a sealed, labeled hazardous waste container.[10]

  • Decontaminate the area with a suitable solvent, collecting the rinsate as hazardous waste.

• Large Spills (Outside Fume Hood):

  • Evacuate the immediate area.

  • Alert laboratory personnel and contact your institution's Environmental Health and Safety (EHS) department immediately.

  • Prevent entry into the affected area.

  • Only trained emergency responders should attempt to clean up large spills.

• Personal Exposure:

  • Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Section 6: Decontamination and Waste Disposal

All materials that come into contact with 2-Tert-butyl-2-(4-methylphenyl)oxirane must be treated as hazardous waste.[10] Direct disposal down the drain or in regular trash is strictly prohibited.[10]

Waste Segregation is Critical:

• Solid Waste: This includes contaminated gloves, bench paper, weigh boats, and pipette tips. Place these items in a dedicated, sealed, and clearly labeled hazardous waste container.[10]

• Liquid Waste: Unused solutions or reaction mixtures containing the compound must be collected in a sealed, labeled hazardous waste container. Avoid mixing with incompatible materials.[10]

• Empty Containers: The original container, even when "empty," will contain residue. It should be triple-rinsed with a suitable solvent (e.g., acetone). The rinsate must be collected as hazardous waste. The rinsed container should then be disposed of through your EHS-approved waste stream.

Caption: Waste Disposal Pathway for 2-Tert-butyl-2-(4-methylphenyl)oxirane.

By adhering to these rigorous protocols, you not only protect yourself and your colleagues but also uphold the highest standards of scientific integrity. Your commitment to safety is a direct reflection of your commitment to quality research.

References

• Benchchem. Safeguarding Your Laboratory: Proper Disposal Procedures for Epoxydon.
• Entropy Resins. (2024, May 22). Guidelines for Safe Epoxy Disposal.
• PubChem - NIH. 2-tert-Butyloxirane.
• Epoxy Resins Committee. SAFE HANDLING OF EPOXY SYSTEMS.
• TCI EUROPE N.V. (2019, April 9).
• MilliporeSigma. (2025, November 6).
• Fisher Scientific. (2025, December 24).
• Entropy Resins. (2024, May 22). Epoxy Safety 101: Choosing the Safety Equipment.
• PPG. (n.d.).
• DC Fine Chemicals. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals.
• SDS Manager. (n.d.). How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals.
• Spectrum Chemical. (2019, October 11).
• CymitQuimica. (2021, May 7).
• NextSDS. (n.d.).

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